4-Bromo-2-ethoxypyrimidine

• CAS: 959240-78-9

Core Science & Biosynthesis

A Technical Guide to the Spectral Analysis of 4-Bromo-2-ethoxypyrimidine

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern medicinal chemistry and materials science, halogenated pyrimidines stand as versatile scaffolds for the synthesis of novel compounds with significant biological and physical properties. Among these, 4-Bromo-2-ethoxypyrimidine is a key building block, its reactivity and structural characteristics lending themselves to a variety of synthetic transformations. A thorough understanding of its spectral properties is paramount for reaction monitoring, quality control, and the unambiguous identification of its derivatives. This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 4-Bromo-2-ethoxypyrimidine, grounded in established spectroscopic principles and supported by field-proven methodologies.

Molecular Structure and Physicochemical Properties

4-Bromo-2-ethoxypyrimidine possesses a distinct molecular architecture that dictates its spectral behavior. The electron-withdrawing nature of the bromine atom and the pyrimidine ring, coupled with the electron-donating ethoxy group, creates a unique electronic environment that is reflected in its spectroscopic signatures.

Table 1: Physicochemical Properties of 4-Bromo-2-ethoxypyrimidine

Property	Value
Molecular Formula	C₆H₇BrN₂O
Molecular Weight	203.04 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in common organic solvents (e.g., CDCl₃, DMSO)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For 4-Bromo-2-ethoxypyrimidine, both ¹H and ¹³C NMR provide critical information regarding the connectivity and chemical environment of each atom.

¹H NMR Spectroscopy

The proton NMR spectrum of 4-Bromo-2-ethoxypyrimidine is expected to exhibit distinct signals for the aromatic protons on the pyrimidine ring and the protons of the ethoxy group.

Expected ¹H NMR Spectral Data (in CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.3	Doublet	1H	H-6
~7.0	Doublet	1H	H-5
~4.5	Quartet	2H	-OCH₂CH₃
~1.4	Triplet	3H	-OCH₂CH₃

The downfield shift of the H-6 proton is attributed to the deshielding effects of the adjacent nitrogen atom and the bromine atom. The coupling between H-5 and H-6 will result in a doublet for each signal. The ethoxy group will present as a characteristic quartet for the methylene protons and a triplet for the methyl protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides a map of the carbon framework of the molecule.

Expected ¹³C NMR Spectral Data (in CDCl₃, 100 MHz):

Chemical Shift (δ, ppm)	Assignment
~165	C-2
~160	C-6
~125	C-4
~115	C-5
~63	-OCH₂CH₃
~14	-OCH₂CH₃

The carbon atoms directly attached to electronegative atoms (oxygen and nitrogen) will appear at the downfield end of the spectrum. The C-4 carbon, bonded to bromine, will also be significantly shifted.

Experimental Protocol for NMR Spectroscopy

A robust and reproducible protocol is essential for acquiring high-quality NMR data.

Step-by-Step Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of 4-Bromo-2-ethoxypyrimidine in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition Parameters:

  • Spectral Width: -2 to 12 ppm.[1]

  • Pulse Angle: 30°.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay: 1-2 seconds.[2]

  • Number of Scans: 16-32.

• ¹³C NMR Acquisition Parameters:

  • Spectral Width: 0 to 200 ppm.[1]

  • Pulse Program: Proton-decoupled (e.g., zgpg30).[1]

  • Pulse Angle: 30-45°.[3]

  • Acquisition Time: 1-2 seconds.[1]

  • Relaxation Delay: 2-5 seconds.[1][3]

  • Number of Scans: 1024 or more, due to the low natural abundance of ¹³C.[1][3]

• Data Processing: Process the raw data using appropriate software by applying Fourier transformation, phase correction, and baseline correction. Reference the spectra to the TMS signal.[2]

Caption: Conceptual workflow for NMR spectral analysis.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational modes of molecules, providing valuable information about the functional groups present.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H stretch
2980-2850	Medium-Strong	Aliphatic C-H stretch (-OCH₂CH₃)
1600-1550	Strong	C=N stretch (pyrimidine ring)
1480-1440	Medium-Strong	C=C stretch (pyrimidine ring)
1250-1200	Strong	C-O-C stretch (aryl ether)
~1100	Strong	C-O stretch (ethoxy)
800-750	Strong	C-H out-of-plane bending
~600	Medium	C-Br stretch

Experimental Protocol for IR Spectroscopy

Step-by-Step Methodology (KBr Pellet Method): [2]

• Sample Preparation: Grind 1-2 mg of 4-Bromo-2-ethoxypyrimidine with 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle until a fine, homogeneous mixture is obtained.[2]

• Pellet Formation: Transfer the mixture to a pellet press and apply pressure to form a thin, transparent pellet.[2]

• Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and acquire the spectrum, typically in the range of 4000-400 cm⁻¹.[2]

• Data Analysis: Identify and assign the characteristic absorption bands corresponding to the functional groups.[2]

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight and elemental composition of a compound, as well as providing structural information through fragmentation analysis.

Expected Mass Spectral Data (Electron Ionization - EI):

• Molecular Ion (M⁺): A prominent molecular ion peak will be observed. Due to the presence of bromine, a characteristic isotopic pattern with two peaks of nearly equal intensity at m/z 202 and 204 (for ⁷⁹Br and ⁸¹Br isotopes) is expected.[4]

• Key Fragmentation Pathways:

  • Loss of an ethyl radical (-CH₂CH₃) from the molecular ion to give a fragment at m/z 173/175.

  • Loss of ethylene (-C₂H₄) via a McLafferty-type rearrangement to yield a fragment at m/z 174/176.

  • Loss of the ethoxy radical (-OCH₂CH₃) to give a fragment at m/z 157/159.

  • Loss of HBr from the molecular ion, although this may be less favorable under EI conditions.

Experimental Protocol for Mass Spectrometry

Step-by-Step Methodology (GC-MS with EI):

• Sample Preparation: Prepare a dilute solution (e.g., 100 µg/mL) of 4-Bromo-2-ethoxypyrimidine in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrumentation: Utilize a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

• GC Parameters:

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a suitable temperature (e.g., 80 °C), hold for 1-2 minutes, then ramp to a final temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230 °C.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion and characteristic fragment ions. Compare the observed isotopic patterns with theoretical predictions for bromine-containing compounds.[2]

Caption: Predicted major fragmentation pathways in EI-MS.

Conclusion

The comprehensive spectral analysis of 4-Bromo-2-ethoxypyrimidine, encompassing NMR, IR, and MS techniques, provides a robust framework for its unequivocal identification and characterization. The interplay of the bromo, ethoxy, and pyrimidine functionalities gives rise to a unique and predictable set of spectral data. By adhering to the detailed experimental protocols and interpretative guidelines presented in this document, researchers and scientists can confidently utilize this valuable synthetic intermediate in their drug discovery and materials science endeavors.

References

• Beilstein Journals. Supplementary Information. Retrieved from [Link]

• Doc Brown's Chemistry. on the 13C NMR spectrum of 1-bromo-2-methylpropane. Retrieved from [Link]

• Google Patents. (2017). CN106632077B - A kind of preparation method of 2-amino-4-bromopyrimidine.

• National Center for Biotechnology Information. (2022). Spectroscopic details on the molecular structure of pyrimidine‑2‑thiones heterocyclic compounds: computational and antiviral activity against the main protease enzyme of SARS-CoV-2. PubChem. Retrieved from [Link]

• Royal Society of Chemistry. Supporting information. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 4-Bromo-2-ethoxypyrimidine

Abstract: 4-Bromo-2-ethoxypyrimidine serves as a critical building block in the synthesis of complex molecules, particularly in the fields of medicinal chemistry and materials science. Its unique substitution pattern allows for selective functionalization at either the C4 or C2 position, making it a valuable intermediate for drug discovery programs targeting kinases and other enzymes. This document provides a comprehensive, field-proven protocol for the synthesis of 4-Bromo-2-ethoxypyrimidine, starting from the commercially available precursor, 2-ethoxypyrimidin-4(3H)-one. The guide emphasizes the causality behind experimental choices, robust safety procedures, and detailed methods for purification and characterization to ensure the synthesis of high-purity material.

Strategic Overview & Mechanistic Rationale

The synthesis of 4-Bromo-2-ethoxypyrimidine is most effectively achieved through the direct bromination of 2-ethoxypyrimidin-4(3H)-one. This synthetic strategy is predicated on a well-established transformation in heterocyclic chemistry: the conversion of a pyrimidone (a cyclic amide) to a halopyrimidine.

The key reagent for this conversion is phosphorus oxybromide (POBr₃). The mechanism involves the activation of the carbonyl oxygen of the pyrimidone by the electrophilic phosphorus atom of POBr₃. This forms a highly reactive intermediate, which facilitates the nucleophilic attack of a bromide ion at the C4 position, leading to the elimination of a phosphate byproduct and the formation of the desired aromatic 4-bromopyrimidine. This method is preferred for its high efficiency and directness in converting the C-O bond to a C-Br bond.[1]

Figure 1: Overall reaction scheme for the synthesis of 4-Bromo-2-ethoxypyrimidine.

Materials, Reagents, and Safety Precautions

Reagents and Materials

This table summarizes the necessary materials for the synthesis. It is crucial to use anhydrous solvents where specified to prevent the violent decomposition of the brominating agent.

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Recommended Grade/Purity
2-Ethoxypyrimidin-4(3H)-one	36577-71-0	140.14	>97%
Phosphorus Oxybromide (POBr₃)	7789-59-5	286.69	>98%
Dichloromethane (DCM), Anhydrous	75-09-2	84.93	Anhydrous, >99.8%
Saturated Sodium Bicarbonate	N/A	N/A	Aqueous Solution
Brine	N/A	N/A	Saturated NaCl Solution
Anhydrous Magnesium Sulfate	7487-88-9	120.37	Anhydrous Powder
Silica Gel	7631-86-9	60.08	230-400 mesh
Ethyl Acetate	141-78-6	88.11	ACS Grade
Hexanes	110-54-3	86.18	ACS Grade

Critical Safety Protocols

WARNING: Phosphorus oxybromide (POBr₃) is a highly corrosive and water-reactive substance. It can cause severe chemical burns upon contact and releases toxic hydrogen bromide gas upon decomposition.[2][3] All manipulations must be performed in a certified chemical fume hood, and appropriate personal protective equipment (PPE) must be worn at all times.

• Personal Protective Equipment (PPE):

  • Gloves: Wear heavy-duty, chemical-resistant gloves (e.g., butyl rubber or neoprene).

  • Eye Protection: Chemical splash goggles and a full-face shield are mandatory.[4]

  • Lab Coat: A flame-resistant lab coat must be worn and fully buttoned.

• Handling POBr₃:

  • This reagent is moisture-sensitive and reacts violently with water.[3] Ensure all glassware is oven-dried and the reaction is set up under an inert atmosphere (e.g., Nitrogen or Argon).

  • Work away from any water sources. Have a Class D fire extinguisher (for reactive metals) or dry sand available for emergencies. DO NOT use a water or CO₂ extinguisher.

• Waste Disposal:

  • Quench any residual POBr₃ carefully by slowly adding it to a large volume of ice-cold isopropanol under stirring. Neutralize the resulting acidic solution with a base (e.g., sodium bicarbonate) before disposing of it according to institutional guidelines.

Detailed Experimental Protocol

This protocol details the synthesis, work-up, and purification of 4-Bromo-2-ethoxypyrimidine.

Reaction Setup and Synthesis

• Inert Atmosphere Setup: Assemble a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Oven-dry all glassware and allow it to cool under a stream of dry nitrogen or argon.

• Reagent Addition: To the flask, add 2-ethoxypyrimidin-4(3H)-one (5.00 g, 35.7 mmol).

• Addition of POBr₃: In the fume hood, carefully add phosphorus oxybromide (12.3 g, 42.8 mmol, 1.2 equivalents) to the flask. Note: This may be done at room temperature. The mixture will likely form a thick slurry.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 100-110 °C) using a heating mantle. Maintain the reflux for 3-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS.

  • Rationale: Heating provides the necessary activation energy for the reaction. The use of excess POBr₃ ensures the complete conversion of the starting material.[5]

Reaction Work-up and Extraction

• Cooling: After the reaction is complete, allow the mixture to cool to room temperature.

• Quenching: CAUTION: This step is highly exothermic and releases HBr gas. Perform this step slowly in a well-ventilated fume hood. Carefully and slowly pour the reaction mixture into a separate beaker containing crushed ice (approx. 200 g) with vigorous stirring.

• Neutralization: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the quenched mixture until the effervescence ceases and the pH of the aqueous layer is neutral to slightly basic (pH 7-8). This step neutralizes the acidic byproducts.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (DCM, 3 x 75 mL).

  • Rationale: The organic product is more soluble in DCM than in the aqueous layer. Multiple extractions ensure a high recovery of the product.

• Washing: Combine the organic layers and wash sequentially with water (1 x 100 mL) and brine (1 x 100 mL).

  • Rationale: The water wash removes any remaining water-soluble impurities, and the brine wash helps to remove residual water from the organic layer, facilitating the drying process.[6]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Purification

The crude product is typically a yellow to brown oil or solid. Purification is achieved via flash column chromatography.

• Column Preparation: Pack a silica gel column using a slurry method with a hexanes/ethyl acetate solvent system.

• Loading: Adsorb the crude product onto a small amount of silica gel and load it onto the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 2% ethyl acetate and gradually increasing to 10%).[7]

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Final Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield 4-Bromo-2-ethoxypyrimidine as a white to off-white solid or a colorless oil.

Characterization and Data

The identity and purity of the final product should be confirmed using standard analytical techniques.

Expected Yield and Physical Properties

Parameter	Expected Value
Yield	65-80%
Appearance	White to off-white solid or colorless oil
Molecular Formula	C₆H₇BrN₂O
Molecular Weight	203.04 g/mol

Spectroscopic Data (Predicted)

The following are predicted NMR and MS data for 4-Bromo-2-ethoxypyrimidine. Actual values may vary slightly based on the solvent and instrument used.

• ¹H NMR (400 MHz, CDCl₃):

  • δ 8.35 (d, J = 5.5 Hz, 1H, pyrimidine H-6)

  • δ 6.95 (d, J = 5.5 Hz, 1H, pyrimidine H-5)

  • δ 4.45 (q, J = 7.1 Hz, 2H, -OCH₂CH₃)

  • δ 1.40 (t, J = 7.1 Hz, 3H, -OCH₂CH₃)

  • Rationale: The pyrimidine protons will appear as doublets due to coupling with each other. The ethoxy group will show a characteristic quartet and triplet pattern.[8]

• ¹³C NMR (101 MHz, CDCl₃):

  • δ 163.0 (C2)

  • δ 158.5 (C6)

  • δ 130.0 (C4)

  • δ 115.0 (C5)

  • δ 63.5 (-OCH₂CH₃)

  • δ 14.5 (-OCH₂CH₃)

  • Rationale: The carbon attached to the bromine (C4) is expected to be significantly shifted. The chemical shifts are estimated based on analogous structures.[8][9]

• Mass Spectrometry (EI):

  • m/z: 204/202 (M⁺, isotopic pattern for Br), 175/173, 124.

  • Rationale: The mass spectrum will show a characteristic isotopic pattern for a molecule containing one bromine atom (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).

Workflow and Troubleshooting

Figure 2: Step-by-step experimental workflow for the synthesis and purification.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or No Conversion	1. Inactive POBr₃ due to moisture exposure.	1. Use a fresh bottle of POBr₃ or ensure it was stored under inert gas. Ensure all glassware is scrupulously dried.
2. Insufficient reaction time or temperature.	2. Increase reflux time and monitor the reaction until the starting material is consumed. Ensure the heating mantle is providing adequate and consistent heat.
Difficult Purification	1. Incomplete quenching leading to byproducts.	1. Ensure the reaction mixture is thoroughly quenched and neutralized before extraction.
2. Co-elution of impurities.	2. Optimize the column chromatography solvent system. Try a less polar system (e.g., toluene/ethyl acetate) or use a longer column for better separation.[7]
Low Yield after Work-up	1. Product loss during aqueous extraction.	1. Ensure the aqueous layer is fully neutralized or slightly basic before extraction to prevent the protonation and loss of the pyrimidine product into the aqueous phase.[7]
2. Incomplete extraction from the aqueous layer.	2. Perform additional extractions with DCM (e.g., 2-3 more times) and check the aqueous layer by TLC to ensure full product recovery.

References

• (No Author). WO2019209607A1 - Novel process for synthesis of a phenoxy diaminopyrimidine compound. Google Patents.
• (No Author). CN111303045A - Production process of 2-ethoxy-4, 6-difluoropyrimidine. Google Patents.

• Singh, H., et al. (1999). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES, 51(11), 2723. Retrieved from [Link]

• (No Author). Synthesis of 3-Bromo-2-ethoxy-4-methyl-3,4-dihydro-2H-pyran-6-amide. MDPI. Retrieved from [Link]

• (No Author). SYNTHESIS OF 2,4-DIBROMOPYRIDINE AND 4,4'-DIBROMO-2,2'-BIPYRIDINE. EFFICIENT USAGE IN SELECTIVE BROMINE-SUBSTITUTION UNDER P. HETEROCYCLES, 75(1), 57. Retrieved from [Link]

• Lu, Y., et al. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. Retrieved from [Link]

• (No Author). US5463055A - Process for the production of 2-ethoxy-4,6-dihydroxypyrimidine or its alkali salts. Google Patents.

• Stanovnik, B., et al. (2018). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 23(1), 143. Retrieved from [Link]

• (No Author). 2-Bromo-4-chloropyrimidine. PubChem. Retrieved from [Link]

• (No Author). CN106632077B - A kind of preparation method of 2-amino-4-bromopyrimidine. Google Patents.

• (No Author). 4-bromo-2,6-diethoxypyrimidine. ChemSynthesis. Retrieved from [Link]

• (No Author). Phosphorus (V) Oxybromide Safety Data Sheet. Retrieved from [Link]

• Li, W., et al. (2022). Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. Molecules, 27(19), 6265. Retrieved from [Link]

• (No Author). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Retrieved from [Link]

• (No Author). Formation pathways of brominated products from benzophenone-4 chlorination in the presence of bromide ions. ResearchGate. Retrieved from [Link]

• (No Author). Supplementary Information. Beilstein Journals. Retrieved from [Link]

• (No Author). n-allyl-n-(methoxycarbonyl)-1,3-decadiynylamine. Organic Syntheses Procedure. Retrieved from [Link]

• (No Author). PHOSPHORUS TRIBROMIDE HAZARD SUMMARY. NJ.gov. Retrieved from [Link]

• Zhuo, J.-C., & Wyler, H. (1997). Synthesis of 3-Bromo-2-ethoxy-4-methyl-3,4-dihydro-2H-pyran-6-amide. Molecules, 2(7), M24. Retrieved from [Link]

• (No Author). SYNTHESIS OF PYRIMIDINE DERIVATIVES. Retrieved from [Link]

• (No Author). CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine. Google Patents.

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• (No Author). CN105237468B - A kind of method for synthesizing 2 ethoxy pyridines. Google Patents.
• (No Author). CN103420903A - Method for synthesizing 5-Bromo-2, 4-dichloropyridine. Google Patents.

• (No Author). 2,4-Dichloropyrimidine. ResearchGate. Retrieved from [Link]

• (No Author). 2-Bromo-4-chloropyridine. PubChem. Retrieved from [Link]

• (No Author). C-13 nmr spectrum of 1,2-dibromoethane. Doc Brown's Chemistry. Retrieved from [Link]

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Application Note & Protocol: A Streamlined One-Pot Synthesis of 4-Bromopyrimidines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 4-Bromopyrimidines in Modern Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents due to its ability to mimic endogenous nucleic acids and engage in crucial hydrogen bonding and π-π stacking interactions with biological targets.[1][2][3] Specifically, 4-bromopyrimidines are pivotal intermediates, serving as versatile building blocks for the synthesis of more complex, biologically active molecules. The bromine atom at the 4-position acts as an excellent leaving group, readily displaced by a variety of nucleophiles, which allows for the facile introduction of diverse functional groups and the exploration of a broad chemical space in drug discovery programs.[4] This has led to their use in the development of anticancer, anti-infective, and central nervous system (CNS) active agents.[1][5]

Traditional multi-step syntheses of 4-bromopyrimidines can be time-consuming, inefficient, and generate significant waste. In contrast, one-pot syntheses offer a more streamlined, economical, and environmentally friendly approach.[6] This application note details a robust and efficient one-pot protocol for the synthesis of 4-bromopyrimidines, designed to be readily implemented in a standard laboratory setting.

Synthetic Strategy: A One-Pot Approach to 4-Bromopyrimidines

The presented protocol is based on the acid-catalyzed cyclization of N-(cyanovinyl)amidines in the presence of dry hydrogen bromide.[4] This method is advantageous as it proceeds in a single step from readily accessible starting materials, offering good yields and operational simplicity.[4]

The causality behind this experimental choice lies in the enhanced reactivity of the nitrile group towards nucleophiles in the presence of a strong acid like hydrogen bromide.[4] The acid protonates the nitrile, making it more electrophilic and susceptible to intramolecular attack by the amidine nitrogen, leading to cyclization and the formation of the pyrimidine ring. The bromide ions present in the reaction medium are then incorporated at the 4-position.

An alternative, more classical approach involves the bromination of hydroxypyrimidines (uracil derivatives) using reagents like phosphorus oxybromide or a combination of phosphorus pentabromide and phosphorus tribromide.[4][7] However, these methods often require harsher conditions and can be multi-step processes.[4] The Vilsmeier-Haack reaction, which utilizes a reagent formed from phosphorus oxychloride or phosphorus tribromide and dimethylformamide, also represents a powerful tool for the synthesis and functionalization of pyrimidine systems, often proceeding through a halogenation and formylation sequence.[8][9][10]

Experimental Protocol: One-Pot Synthesis of 4-Bromopyrimidines

This section provides a detailed, step-by-step methodology for the synthesis of 4-bromopyrimidines via the cyclization of N-(cyanovinyl)amidines.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
N-(cyanovinyl)amidine derivatives	Synthesis Grade	Various	Can be synthesized from α-cyanoketene S,N-acetals and amidines.[4]
Dry Hydrogen Bromide in 1,4-Dioxane	Saturated Solution	Sigma-Aldrich	Handle in a well-ventilated fume hood.
1,4-Dioxane	Anhydrous	Acros Organics	Ensure dryness for optimal reaction.
n-Hexane	ACS Grade	Fisher Scientific	For recrystallization.
Crushed Ice	-	-	For work-up.
Round-bottom flask	-	-	Appropriate size for the reaction scale.
Magnetic stirrer and stir bar	-	-	For efficient mixing.
Ice bath	-	-	For temperature control.
Buchner funnel and filter paper	-	-	For product isolation.

Step-by-Step Procedure

• Reaction Setup: To a solution of the appropriate N-(cyanovinyl)amidine (10 mmol) in anhydrous 1,4-dioxane (20 mL) in a round-bottom flask equipped with a magnetic stir bar, add a saturated solution of dry hydrogen bromide in 1,4-dioxane (30 mL) at room temperature.

• Reaction: Stir the resulting mixture at room temperature for 1 hour. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, pour the reaction mixture into crushed ice (approximately 100 g) with stirring.

• Isolation: The 4-bromopyrimidine product will precipitate as a pale-yellow solid. Collect the solid by vacuum filtration using a Buchner funnel.

• Purification: Purify the crude product by recrystallization from n-hexane to obtain the pure 4-bromopyrimidine.

• Characterization: Characterize the final product by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Experimental Workflow Diagram

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Application Notes & Protocols: Palladium-Catalyzed Cross-Coupling of 4-Bromo-2-ethoxypyrimidine

Introduction: The Strategic Importance of the Pyrimidine Scaffold

The pyrimidine core is a privileged heterocyclic motif of immense importance in medicinal chemistry and drug development. As a fundamental building block of DNA and RNA, its derivatives are adept at interacting with a wide array of biological targets.[1] Specifically, the 2,4-disubstituted pyrimidine scaffold is a cornerstone in the design of targeted therapeutics, most notably as kinase inhibitors in oncology, but also in agents for treating neurodegenerative disorders, infectious diseases, and inflammatory conditions.[1][2][3][4]

4-Bromo-2-ethoxypyrimidine serves as a highly versatile and strategic starting material for accessing this rich chemical space. The ethoxy group at the C2 position modulates the electronic properties of the ring, while the bromine atom at the C4 position provides a reactive handle for functionalization. Palladium-catalyzed cross-coupling reactions represent the most robust and widely adopted methodologies for the precise and efficient elaboration of this C4-position, enabling the construction of critical carbon-carbon and carbon-nitrogen bonds.[5]

This technical guide provides an in-depth exploration of four key palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Negishi—applied to 4-Bromo-2-ethoxypyrimidine. We will delve into the mechanistic rationale behind experimental choices and provide validated, step-by-step protocols designed for immediate application in a research and development setting.

Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is the preeminent method for creating biaryl and heteroaryl-aryl linkages by coupling an organohalide with a boronic acid or its ester derivative. Its popularity stems from the mild reaction conditions, exceptional functional group tolerance, and the commercial availability of a vast library of boronic acids.[6][7]

Mechanistic Rationale

The catalytic cycle proceeds through three primary steps: oxidative addition, transmetalation, and reductive elimination.[8][9] A key feature of the Suzuki reaction is the requirement of a base to activate the organoboron species, forming a more nucleophilic "ate" complex, which facilitates the crucial transmetalation step.[6][8]

Figure 1: Catalytic Cycle of the Suzuki-Miyaura Reaction.

Quantitative Data Summary: Suzuki-Miyaura Coupling Conditions

The following table summarizes representative conditions for the Suzuki coupling of bromopyrimidine analogues, providing a predictive framework for optimizing reactions with 4-Bromo-2-ethoxypyrimidine.

Entry	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	Pd(PPh₃)₄ (5)	-	K₃PO₄	1,4-Dioxane	80	Good	[10]
2	Pd(dppf)Cl₂ (3)	-	K₂CO₃	Dioxane/H₂O	100	High	[7]
3	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	>90	General
4	Pd₂(dba)₃ (1)	XPhos (2.5)	Cs₂CO₃	THF	80	High	General

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes the coupling of 4-Bromo-2-ethoxypyrimidine with Phenylboronic Acid.

Materials:

• 4-Bromo-2-ethoxypyrimidine (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane (Anhydrous, Degassed)

• Water (Degassed)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-2-ethoxypyrimidine (e.g., 217 mg, 1.0 mmol), Phenylboronic acid (146 mg, 1.2 mmol), Pd(PPh₃)₄ (35 mg, 0.03 mmol), and K₂CO₃ (276 mg, 2.0 mmol).

• Solvent Addition: Add degassed 1,4-dioxane (5 mL) and degassed water (1 mL) via syringe.

• Reaction: Heat the mixture to 90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the layers. Wash the organic layer with brine (15 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired 2-ethoxy-4-phenylpyrimidine.

Scientist's Rationale:

• Catalyst: Pd(PPh₃)₄ is a reliable, commercially available Pd(0) source that is effective for many standard couplings. For more challenging substrates, a more robust system like Pd(OAc)₂ with a specialized ligand (e.g., SPhos) may be required.

• Base: K₂CO₃ is a moderately strong inorganic base sufficient for activating the boronic acid. Stronger bases like K₃PO₄ or Cs₂CO₃ can accelerate the reaction but may not be compatible with base-sensitive functional groups.

• Solvent: A mixture of an organic solvent (dioxane, toluene, or DME) and water is standard. Water aids in dissolving the inorganic base and facilitates the formation of the active boronate species.

Buchwald-Hartwig Amination: Constructing C–N Bonds

The Buchwald-Hartwig amination is a transformative palladium-catalyzed reaction for forming carbon-nitrogen bonds, coupling aryl halides with a wide variety of amines.[11][12] This reaction is indispensable for synthesizing the 4-aminopyrimidine core, a prevalent pharmacophore in many kinase inhibitors.

Mechanistic Rationale

The catalytic cycle is similar to other cross-couplings but involves the deprotonation of the amine by a strong base to form a palladium-amido intermediate, which then undergoes reductive elimination to form the C-N bond and regenerate the Pd(0) catalyst.[13][14] The use of bulky, electron-rich phosphine ligands is critical to facilitate both the oxidative addition and the final reductive elimination step.[15]

Figure 2: Catalytic Cycle of the Buchwald-Hartwig Amination.

Quantitative Data Summary: Buchwald-Hartwig Amination Conditions

This table provides an overview of effective catalyst systems for the amination of aryl bromides.

Entry	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Reference
1	Pd₂(dba)₃ (1)	XPhos (2.5)	NaOtBu	Toluene	100	[16]
2	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	Dioxane	110	General
3	[(CyPF-tBu)PdCl₂] (2)	-	K₂CO₃	t-Amyl alcohol	100	[16]
4	G3-XPhos Precatalyst (1)	-	LHMDS	THF	80	[14]

Experimental Protocol: Buchwald-Hartwig Amination

This protocol describes the coupling of 4-Bromo-2-ethoxypyrimidine with Morpholine.

Materials:

• 4-Bromo-2-ethoxypyrimidine (1.0 equiv)

• Morpholine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (1.0 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (2.5 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Toluene (Anhydrous, Degassed)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup (Glovebox Recommended): In an inert atmosphere glovebox, add Pd₂(dba)₃ (e.g., 9.2 mg, 0.01 mmol), XPhos (11.9 mg, 0.025 mmol), and NaOtBu (135 mg, 1.4 mmol) to a dry reaction vial.

• Reagent Addition: Outside the glovebox, add 4-Bromo-2-ethoxypyrimidine (217 mg, 1.0 mmol) to the vial. Evacuate and backfill the vial with inert gas three times.

• Solvent and Amine Addition: Add anhydrous, degassed toluene (5 mL) followed by morpholine (105 µL, 1.2 mmol) via syringe.

• Reaction: Seal the vial and heat the mixture to 100 °C with vigorous stirring. Monitor progress by LC-MS. The reaction is typically complete in 2-6 hours.

• Work-up: Cool to room temperature and dilute with ethyl acetate (20 mL). Filter the mixture through a pad of Celite®, washing the pad with additional ethyl acetate.

• Purification: Wash the filtrate with water (2 x 15 mL) and brine (15 mL). Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography to afford 4-(morpholino)-2-ethoxypyrimidine.

Scientist's Rationale:

• Catalyst/Ligand: A combination of a Pd(0) source like Pd₂(dba)₃ and a bulky, electron-rich biarylphosphine ligand like XPhos is state-of-the-art. These ligands promote the formation of a monoligated L-Pd(0) species, which is highly active in oxidative addition and facilitates the difficult reductive elimination step.[14] Pre-formed catalysts (precatalysts) can also be used for convenience and improved reproducibility.

• Base: A strong, non-nucleophilic base is required. NaOtBu is a common choice, but others like K₃PO₄ or LHMDS can be effective, sometimes offering better functional group compatibility.

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are essential to prevent quenching of the base and interference with the catalytic cycle.

Sonogashira Coupling: Introducing C(sp) Functionality

The Sonogashira coupling is the premier method for forming a C(sp²)–C(sp) bond by reacting an aryl halide with a terminal alkyne.[17] This reaction is exceptionally valuable for introducing an alkyne handle, which can be used in subsequent transformations like "click" chemistry or as a key component in conjugated materials.[18]

Mechanistic Rationale

The Sonogashira reaction uniquely involves two interconnected catalytic cycles: a palladium cycle and a copper co-catalyst cycle.[19] The palladium cycle mirrors other cross-couplings. The copper cycle's role is to deprotonate the terminal alkyne and form a copper(I) acetylide intermediate. This species then undergoes transmetalation with the Pd(II) complex, which is often the rate-determining step.[19][20][21]

Figure 3: Interconnected Catalytic Cycles of the Sonogashira Reaction.

Quantitative Data Summary: Sonogashira Coupling Conditions

This table shows typical conditions for Sonogashira couplings on aryl bromides.

Entry	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Reference
1	Pd(PPh₃)₂Cl₂ (2.5)	CuI (5)	Et₃N	DMF	100	General
2	Pd(PPh₃)₄ (2)	CuI (4)	DIPEA	THF	60	[20]
3	Pd(PhCN)₂Cl₂ (1)	CuI (2)	i-Pr₂NH	Toluene	RT	[22]
4	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (3)	Piperidine	DMF	80	General

Experimental Protocol: Sonogashira Coupling

This protocol describes the coupling of 4-Bromo-2-ethoxypyrimidine with Phenylacetylene.

Materials:

• 4-Bromo-2-ethoxypyrimidine (1.0 equiv)

• Phenylacetylene (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (1.5 mol%)

• Copper(I) Iodide (CuI) (3.0 mol%)

• Triethylamine (Et₃N) (2.5 equiv)

• Tetrahydrofuran (THF) (Anhydrous, Degassed)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 4-Bromo-2-ethoxypyrimidine (217 mg, 1.0 mmol), Pd(PPh₃)₂Cl₂ (10.5 mg, 0.015 mmol), and CuI (5.7 mg, 0.03 mmol) under an inert atmosphere.

• Solvent and Reagent Addition: Add anhydrous, degassed THF (5 mL) and triethylamine (348 µL, 2.5 mmol). Stir for 5 minutes.

• Alkyne Addition: Add phenylacetylene (132 µL, 1.2 mmol) dropwise to the mixture.

• Reaction: Stir the reaction at room temperature or heat gently to 50 °C. Monitor by TLC. The reaction is often complete in 2-8 hours. A color change and formation of a salt precipitate (Et₃N·HBr) are typically observed.

• Work-up: Once complete, dilute the mixture with ethyl acetate (20 mL) and filter through Celite® to remove catalyst residues and salts.

• Purification: Wash the filtrate with saturated aqueous NH₄Cl (2 x 15 mL) and brine (15 mL). Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography to yield 2-ethoxy-4-(phenylethynyl)pyrimidine.

Scientist's Rationale:

• Catalyst System: The Pd(PPh₃)₂Cl₂/CuI system is a classic and highly effective combination.[19] The palladium catalyst facilitates the C-Br bond activation, while the copper co-catalyst is essential for activating the alkyne.[22]

• Base: An amine base like Et₃N or DIPEA serves a dual purpose: it acts as the base to deprotonate the terminal alkyne and also serves as a solvent or co-solvent.[22]

• Troubleshooting: A common side reaction is the Glaser homocoupling of the alkyne. This can be minimized by ensuring strictly anaerobic (oxygen-free) conditions. If the reaction stalls, catalyst decomposition (indicated by the formation of palladium black) may be the cause.

Negishi Coupling: An Alternative for C–C Bond Formation

The Negishi coupling involves the reaction of an organohalide with an organozinc reagent, catalyzed by palladium or nickel.[23] It is a powerful alternative to the Suzuki coupling, particularly when the corresponding boronic acids are unstable or difficult to prepare. Organozinc reagents exhibit high reactivity and excellent functional group tolerance.[24]

Mechanistic Rationale

The catalytic cycle follows the standard oxidative addition, transmetalation, and reductive elimination pathway.[23][25] A key difference is the high nucleophilicity of the organozinc reagent, which typically makes the transmetalation step very fast, even without an activating base.[26] The choice of ligand is crucial for stabilizing the catalyst and promoting the reductive elimination step.

Figure 4: Catalytic Cycle of the Negishi Cross-Coupling Reaction.

Quantitative Data Summary: Negishi Coupling Conditions

This table highlights effective catalyst systems for coupling aryl bromides with organozinc reagents.

Entry	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Reference
1	Pd₂(dba)₃ (2)	PCyp₃ (8)	THF/NMP	80	[27]
2	Pd(OAc)₂ (1)	SPhos (2)	THF	25	[28]
3	Pd-PEPPSI-IPr (2)	-	THF	70	[25]
4	PdCl₂(dppf) (2)	-	THF	65	General

Experimental Protocol: Negishi Coupling

This protocol describes the coupling of 4-Bromo-2-ethoxypyrimidine with an organozinc reagent prepared in situ.

Materials:

• 4-Bromo-2-ethoxypyrimidine (1.0 equiv)

• Aryl or Alkyl Iodide (e.g., Iodobenzene) (1.1 equiv)

• Zinc Dust (<10 micron, activated) (1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (2.0 mol%)

• Tricyclopentylphosphine (PCyp₃) or its phosphonium salt [HPCyp₃]BF₄ (8.0 mol%)

• Tetrahydrofuran (THF) (Anhydrous)

• N-Methyl-2-pyrrolidone (NMP) (Anhydrous)

• Inert gas (Argon or Nitrogen)

Procedure:

• Organozinc Reagent Preparation: a. In a flame-dried Schlenk flask under argon, add activated zinc dust (98 mg, 1.5 mmol). b. Add anhydrous THF (2 mL). c. Add a solution of Iodobenzene (224 mg, 1.1 mmol) in THF (1 mL) to the zinc suspension. d. Stir vigorously at 40 °C for 2-3 hours until the formation of phenylzinc iodide is complete (can be monitored by GC analysis of quenched aliquots). Cool the solution to room temperature.

• Coupling Reaction Setup: a. In a separate dry Schlenk flask under argon, add Pd₂(dba)₃ (18.3 mg, 0.02 mmol) and PCyp₃ (18.0 mg, 0.08 mmol). b. Add a solution of 4-Bromo-2-ethoxypyrimidine (217 mg, 1.0 mmol) in anhydrous THF (2 mL) and anhydrous NMP (2 mL).

• Coupling Reaction: a. Cannulate the freshly prepared phenylzinc iodide solution into the flask containing the pyrimidine and catalyst. b. Heat the reaction mixture to 80 °C and stir for 4-12 hours, monitoring by LC-MS.

• Work-up: Cool the reaction to room temperature. Carefully quench by slow addition of saturated aqueous NH₄Cl solution (10 mL).

• Purification: Extract the mixture with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify by flash column chromatography.

Scientist's Rationale:

• Organozinc Reagents: These reagents are highly sensitive to air and moisture, necessitating strict anhydrous and inert techniques.[29] They can be prepared from the corresponding organic halide and activated zinc, or via transmetalation from an organolithium or Grignard reagent.[28]

• Catalyst/Ligand: For Negishi couplings, particularly with alkylzinc reagents, ligands that are both bulky and electron-donating, like trialkylphosphines (e.g., PCyp₃), are highly effective.[27] They promote fast oxidative addition and prevent β-hydride elimination side reactions.

• Solvent: A polar aprotic solvent like THF is standard. Co-solvents like NMP can be beneficial for solubilizing the catalyst and reagents, especially at lower temperatures.[27]

Safety and Handling

• Palladium Catalysts: Palladium compounds are toxic and should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Phosphine Ligands: Many phosphine ligands are air-sensitive and pyrophoric. They are also toxic and should be handled under an inert atmosphere.

• Bases: Strong bases like NaOtBu are corrosive and moisture-sensitive. Handle with care in a dry environment.

• Solvents: Use anhydrous and degassed solvents as required by the protocols. Work in a well-ventilated fume hood.

• Waste Disposal: Quench reaction mixtures appropriately before disposal. Segregate halogenated and non-halogenated organic waste and heavy metal waste according to institutional guidelines.

Conclusion

4-Bromo-2-ethoxypyrimidine is a powerful and adaptable building block for accessing medicinally relevant 2,4-disubstituted pyrimidines. The palladium-catalyzed cross-coupling reactions detailed in this guide—Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Negishi—provide a comprehensive synthetic toolkit for its functionalization. A thorough understanding of the mechanistic principles behind each reaction empowers the researcher to make rational choices in catalyst, ligand, base, and solvent selection, enabling the efficient and predictable synthesis of target molecules for drug discovery and development.

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The Versatile Synthon: Application Notes for the Synthesis of Pharmaceutical Intermediates from 4-Bromo-2-ethoxypyrimidine

Introduction: The Pyrimidine Core in Modern Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural molecules and synthetic drugs.[1][2] Its prevalence in FDA-approved therapeutics for a wide range of diseases—including cancer, viral infections, and cardiovascular conditions—underscores its significance as a "privileged structure."[1][3] The nitrogen atoms within the pyrimidine ring act as key hydrogen bond acceptors, enabling precise interactions with biological targets like protein kinases.[4][5] 4-Bromo-2-ethoxypyrimidine, in particular, has emerged as a highly valuable and versatile building block for the synthesis of complex pharmaceutical intermediates. Its strategic functionalization allows for the introduction of diverse substituents at the C4 position, a critical vector for modulating pharmacological activity and selectivity.

This guide provides an in-depth exploration of the synthetic utility of 4-Bromo-2-ethoxypyrimidine, focusing on three powerful palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and the Sonogashira coupling. Each section will detail not just the "how" but the "why," offering field-proven insights into the rationale behind catalyst selection, reaction conditions, and protocol design to empower researchers in the synthesis of next-generation therapeutics.

Core Synthetic Pathways from 4-Bromo-2-ethoxypyrimidine

The bromine atom at the C4 position of the pyrimidine ring is the key handle for synthetic diversification. This position is generally more reactive towards cross-coupling reactions compared to other positions on the pyrimidine core, making it an ideal site for selective functionalization. The primary pathways discussed herein involve the formation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, which are fundamental transformations in pharmaceutical synthesis.

Caption: Key synthetic transformations of 4-Bromo-2-ethoxypyrimidine.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a robust and widely utilized method for creating C-C bonds, particularly for generating biaryl structures that are common in kinase inhibitors.[6] The reaction couples an organohalide with an organoboron compound, offering high functional group tolerance and generally mild conditions.[7]

Scientific Rationale & Causality

• Catalyst System: The choice of a palladium catalyst and ligand is paramount. For electron-deficient heteroaryl halides like 4-Bromo-2-ethoxypyrimidine, a catalyst system that promotes rapid oxidative addition and reductive elimination is necessary to achieve high yields and prevent side reactions. Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a reliable and commercially available catalyst. Its efficacy can be enhanced, especially under challenging conditions, by using more electron-rich and bulky phosphine ligands.

• Base Selection: The base plays a crucial role in the transmetalation step of the catalytic cycle. An inorganic base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) is often effective. The choice depends on the specific boronic acid partner, with more robust bases sometimes required for less reactive substrates.

• Solvent System: A mixture of an organic solvent (e.g., 1,4-dioxane, DME, or toluene) and water is standard. The aqueous phase is essential for dissolving the inorganic base and facilitating the transmetalation process.

• Microwave Irradiation: To accelerate reaction rates and improve yields, microwave-assisted synthesis is a powerful tool.[3] It allows for rapid and uniform heating, often reducing reaction times from hours to minutes.[6][8]

Data Presentation: Comparative Reaction Conditions

The following table summarizes representative conditions for the Suzuki coupling of brominated pyrimidines, providing a predictive framework for optimizing the reaction of 4-Bromo-2-ethoxypyrimidine.

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C) / Time	Yield (%)	Reference
Pd(PPh₃)₄ (0.5)	-	K₂CO₃ (2.0)	Dioxane/H₂O	150 (MW) / 15 min	85-95	[3]
Pd(OAc)₂ (3)	SPhos (6)	K₃PO₄ (2.0)	Toluene/H₂O	100 / 12 h	~90	Analogous to[7]
Pd(dppf)Cl₂ (3)	-	K₂CO₃ (2.0)	Dioxane/H₂O	80 / 4 h	75-90	[2]

Experimental Protocol: Microwave-Assisted Suzuki Coupling

This protocol is adapted from highly efficient procedures for the regioselective coupling of dichloropyrimidines.[3]

Materials:

• 4-Bromo-2-ethoxypyrimidine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄ (0.5 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane and Water (4:1 v/v), degassed

Procedure:

• To a microwave process vial equipped with a magnetic stir bar, add 4-Bromo-2-ethoxypyrimidine, the arylboronic acid, K₂CO₃, and Pd(PPh₃)₄.

• Evacuate and backfill the vial with an inert gas (Argon or Nitrogen) three times.

• Add the degassed dioxane/water solvent mixture via syringe.

• Seal the vial tightly with a cap.

• Place the vial in the microwave reactor and irradiate at 150°C for 15 minutes.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to afford the desired 4-aryl-2-ethoxypyrimidine.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a revolutionary palladium-catalyzed cross-coupling reaction for forming C-N bonds, a transformation that is central to the synthesis of countless pharmaceuticals.[9][10] It provides a direct and versatile method for coupling aryl halides with a vast array of primary and secondary amines.[11]

Scientific Rationale & Causality

• Catalyst System: This reaction is highly dependent on the choice of a bulky, electron-rich phosphine ligand. Ligands like XPhos, RuPhos, or BINAP are designed to facilitate both the oxidative addition of the aryl bromide and the challenging reductive elimination step that forms the C-N bond.[12] The palladium precatalyst, often Pd₂(dba)₃ or Pd(OAc)₂, generates the active Pd(0) species in situ.

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine, forming the key palladium-amido intermediate. Sodium tert-butoxide (NaOt-Bu) or potassium tert-butoxide (KOt-Bu) are the most common choices.

• Solvent and Temperature: Anhydrous, aprotic solvents like toluene or dioxane are typically used to prevent quenching of the strong base. Reactions are often heated (80-110°C) to drive the catalytic cycle to completion.

Experimental Protocol: General Buchwald-Hartwig Amination

This protocol is based on established methods for the amination of bromopyridines.[11][12]

Materials:

• 4-Bromo-2-ethoxypyrimidine (1.0 equiv)

• Amine (primary or secondary) (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0), Pd₂(dba)₃ (2 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (4 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Anhydrous Toluene

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃, XPhos, and NaOt-Bu to a dry Schlenk flask.

• Add anhydrous toluene, followed by the amine and then 4-Bromo-2-ethoxypyrimidine.

• Seal the flask and heat the reaction mixture at 100°C with vigorous stirring for 4-24 hours (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the target 4-amino-2-ethoxypyrimidine derivative.

Caption: Workflow for Buchwald-Hartwig Amination Protocol.

Sonogashira Coupling: Introducing C(sp) Scaffolds

The Sonogashira coupling reaction is the most reliable method for forming a bond between a C(sp²) of an aryl halide and a C(sp) of a terminal alkyne.[13][14] This reaction introduces a rigid, linear alkyne linker into the molecule, a common strategy in the design of molecular probes and certain classes of enzyme inhibitors. The reaction is co-catalyzed by palladium and copper(I).[15]

Scientific Rationale & Causality

• Dual Catalysis: The reaction mechanism involves two interconnected catalytic cycles. The palladium cycle is similar to other cross-coupling reactions (oxidative addition, reductive elimination). The copper cycle's role is to react with the terminal alkyne to form a copper(I) acetylide, which then participates in the transmetalation step with the palladium center.

• Catalyst System: A combination of a palladium(0) source, such as Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, and a copper(I) salt, typically copper(I) iodide (CuI), is used.

• Base and Solvent: An amine base, such as triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH), is essential. It serves both to deprotonate the terminal alkyne and often acts as the solvent. Anhydrous DMF can also be used as a co-solvent, particularly for less soluble substrates.[14]

Data Presentation: General Conditions for Sonogashira Coupling

Pd Catalyst (mol%)	Cu(I) Salt (mol%)	Base	Solvent	Temp (°C) / Time	Yield (%)	Reference
Pd(CF₃COO)₂ (2.5)	CuI (5.0)	Et₃N	DMF	100 / 3 h	72-96	[14]
PdCl₂(PPh₃)₂ (2.0)	CuI (4.0)	i-Pr₂NH	THF	RT / 6 h	80-95	Analogous to[13]
Pd(PPh₃)₄ (5.0)	CuI (10.0)	Et₃N	Toluene	70 / 12 h	70-90	General Conditions

Experimental Protocol: Sonogashira Coupling

This protocol is adapted from efficient procedures developed for the coupling of other amino-bromopyridines.[14]

Materials:

• 4-Bromo-2-ethoxypyrimidine (1.0 equiv)

• Terminal Alkyne (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride, PdCl₂(PPh₃)₂ (3 mol%)

• Copper(I) Iodide (CuI) (5 mol%)

• Triphenylphosphine (PPh₃) (6 mol%)

• Triethylamine (Et₃N), anhydrous and degassed

• N,N-Dimethylformamide (DMF), anhydrous and degassed

Procedure:

• To a dry Schlenk flask, add PdCl₂(PPh₃)₂, CuI, and PPh₃.

• Evacuate and backfill the flask with an inert gas (Argon) three times.

• Add anhydrous, degassed DMF and Et₃N, followed by the terminal alkyne and 4-Bromo-2-ethoxypyrimidine.

• Stir the reaction mixture at 80°C until TLC or LC-MS analysis indicates complete consumption of the starting material (typically 2-6 hours).

• Cool the mixture to room temperature and filter through a pad of Celite to remove the catalyst residues, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography to obtain the desired 4-alkynyl-2-ethoxypyrimidine.

Conclusion and Future Outlook

4-Bromo-2-ethoxypyrimidine stands as a powerful and versatile synthon for the rapid elaboration of pharmaceutical intermediates. The palladium-catalyzed Suzuki, Buchwald-Hartwig, and Sonogashira cross-coupling reactions provide reliable and high-yielding pathways to introduce aryl, amino, and alkynyl functionalities, respectively. The protocols detailed herein, grounded in established chemical principles and adapted from robust literature precedents, offer a solid foundation for researchers. By understanding the causality behind the selection of catalysts, ligands, and conditions, scientists can rationally optimize these transformations to accelerate the discovery and development of novel, life-saving medicines.

References

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• National Institutes of Health. (2011). Synthesis of 4-Aryl Substituted 3,4-Dihydropyrimidinones Using Silica-chloride Under Solvent Free Conditions. Journal of the Korean Chemical Society. Available at: [Link]

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• PubMed Central. (2017). Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water. Chemistry Central Journal. Available at: [Link]

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• ResearchGate. (2001). An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. ARKIVOC. Available at: [Link]

• PubMed. (2016). Design and synthesis of novel protein kinase CK2 inhibitors on the base of 4-aminothieno[2,3-d]pyrimidines. European Journal of Medicinal Chemistry. Available at: [Link]

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• National Institutes of Health. (2023). Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2; design, synthesis, biological evaluations, and in silico studies. RSC Advances. Available at: [Link]

• PubMed Central. (2022). Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19. Journal of King Saud University - Science. Available at: [Link]

• ResearchGate. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2016). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Available at: [Link]

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• MDPI. (2020). The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. Molecules. Available at: [Link]

• MDPI. (2023). Synthesis of 4-Amino-N-[2 (diethylamino)Ethyl]Benzamide Tetraphenylborate Ion-Associate Complex: Characterization, Antibacterial and Computational Study. Molecules. Available at: [Link]

• National Institutes of Health. (2006). A Highly Efficient Microwave-Assisted Suzuki Coupling Reaction of Aryl Perfluoro-octylsulfonates with Boronic Acids. Organic Letters. Available at: [Link]

• MDPI. (2020). Synthesis of 5-Aroyl-2-aryl-3-hydroxypyridin-4(1H)-ones. Chemistry of Heterocyclic Compounds. Available at: [Link]

• Scientific Research Publishing. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis. Available at: [Link]

• National Institutes of Health. (2022). Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides. ACS Central Science. Available at: [Link]

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The Strategic Synthesis of 4-Substituted-2-Ethoxypyrimidine Derivatives: A Guide for Medicinal and Agrochemical Chemistry

Introduction: The Pyrimidine Core in Modern Chemistry

The pyrimidine scaffold is a cornerstone in the design of biologically active molecules, forming the backbone of numerous pharmaceuticals and agrochemicals.[1][2] Its prevalence is rooted in its ability to engage in hydrogen bonding and π-stacking interactions with biological targets, mimicking the natural purine and pyrimidine nucleobases.[3] Within this broad class, 4-substituted-2-ethoxypyrimidine derivatives have emerged as a particularly valuable chemotype. The strategic placement of an ethoxy group at the 2-position and a variable substituent at the 4-position allows for the fine-tuning of a molecule's physicochemical properties and biological activity. This application note provides a comprehensive guide to the synthesis of these valuable compounds, detailing the key synthetic strategies, step-by-step protocols, and critical mechanistic considerations for researchers in drug discovery and agrochemical development. The methodologies discussed herein are designed to be robust and adaptable, enabling the generation of diverse libraries of 4-substituted-2-ethoxypyrimidines for screening and lead optimization. These derivatives have shown promise in a range of applications, including as herbicides and as potential anticancer agents.[4][5]

Synthetic Strategy Overview: A Two-Act Play

The most efficient and versatile approach to the synthesis of 4-substituted-2-ethoxypyrimidine derivatives is a two-stage process. This strategy hinges on the preparation of a key intermediate, 2-ethoxy-4-chloropyrimidine , which then serves as a versatile precursor for the introduction of a wide array of substituents at the 4-position.

The overall synthetic workflow can be visualized as follows:

Caption: General synthetic workflow for 4-substituted-2-ethoxypyrimidine derivatives.

This modular approach allows for the late-stage diversification of the pyrimidine core, a highly desirable feature in medicinal chemistry for the rapid exploration of structure-activity relationships (SAR).

Part 1: Synthesis of the Key Intermediate: 2-Ethoxy-4-chloropyrimidine

The cornerstone of this synthetic strategy is the regioselective preparation of 2-ethoxy-4-chloropyrimidine from the readily available and inexpensive 2,4-dichloropyrimidine. The differential reactivity of the two chlorine atoms on the pyrimidine ring is the key to this selective transformation. The C4 position is generally more susceptible to nucleophilic attack than the C2 position. However, by carefully controlling the reaction conditions, it is possible to achieve selective substitution at the C2 position.

Causality Behind Experimental Choices:

• Nucleophile and Base: Sodium ethoxide, a strong nucleophile and base, is used to introduce the ethoxy group. The choice of a strong alkoxide is crucial for the reaction to proceed at a reasonable rate.

• Solvent: Anhydrous ethanol is typically used as the solvent. It not only dissolves the reactants but also serves as the source of the ethoxide nucleophile in situ when sodium metal is used.

• Temperature Control: The reaction is typically run at low to ambient temperatures. This helps to control the regioselectivity, favoring substitution at the C2 position. At higher temperatures, the formation of the disubstituted product, 2,4-diethoxypyrimidine, becomes more significant.

Detailed Experimental Protocol: Synthesis of 2-Ethoxy-4-chloropyrimidine

Materials:

• 2,4-Dichloropyrimidine

• Sodium metal

• Anhydrous Ethanol

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Preparation of Sodium Ethoxide Solution: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add anhydrous ethanol (100 mL). Carefully add sodium metal (1.0 eq.) in small portions to the ethanol at room temperature under a nitrogen atmosphere. Stir the mixture until all the sodium has dissolved to form a clear solution of sodium ethoxide.

• Reaction: Cool the sodium ethoxide solution to 0 °C in an ice bath. Dissolve 2,4-dichloropyrimidine (1.0 eq.) in anhydrous ethanol (50 mL) and add it dropwise to the stirred sodium ethoxide solution over 30 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, quench the reaction by the slow addition of water (50 mL). Remove the ethanol under reduced pressure.

• Extraction: To the remaining aqueous solution, add diethyl ether (100 mL). Separate the organic layer, and wash it sequentially with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purification: The crude 2-ethoxy-4-chloropyrimidine can be purified by vacuum distillation or column chromatography on silica gel to yield a colorless oil.

Part 2: Diversification at the C4-Position

With the key intermediate, 2-ethoxy-4-chloropyrimidine, in hand, a wide variety of substituents can be introduced at the C4 position through two primary classes of reactions: Palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (SNAr).

Caption: Diversification of 2-ethoxy-4-chloropyrimidine via Suzuki-Miyaura coupling and SNAr reactions.

A. Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds, allowing for the introduction of a wide range of aryl and heteroaryl substituents at the C4 position.

Causality Behind Experimental Choices:

• Catalyst: A palladium catalyst, such as Pd(PPh₃)₄ or Pd(dppf)Cl₂, is essential for the catalytic cycle. The choice of ligand on the palladium can influence the reaction efficiency.

• Base: A base, typically an inorganic carbonate like K₂CO₃ or Cs₂CO₃, is required to activate the boronic acid for transmetalation to the palladium center.

• Solvent System: A mixture of an organic solvent (e.g., dioxane, toluene, or DME) and water is commonly used to dissolve both the organic and inorganic reactants.

Detailed Experimental Protocol: Synthesis of 2-Ethoxy-4-phenylpyrimidine

Materials:

• 2-Ethoxy-4-chloropyrimidine

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: To a Schlenk flask, add 2-ethoxy-4-chloropyrimidine (1.0 eq.), phenylboronic acid (1.2 eq.), K₂CO₃ (2.0 eq.), and Pd(PPh₃)₄ (0.05 eq.).

• Degassing: Evacuate and backfill the flask with nitrogen or argon three times to ensure an inert atmosphere.

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Reaction: Heat the reaction mixture to 80-100 °C and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Extraction: Wash the organic layer with water and brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain 2-ethoxy-4-phenylpyrimidine as a solid.

Substituent (Ar)	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenyl	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	6	85
4-Methoxyphenyl	Pd(dppf)Cl₂	Cs₂CO₃	Toluene/H₂O	100	8	92
3-Pyridyl	Pd(PPh₃)₄	K₂CO₃	DME/H₂O	85	12	78
2-Thienyl	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	5	88

Table 1: Representative examples of Suzuki-Miyaura coupling reactions with 2-ethoxy-4-chloropyrimidine.

B. Nucleophilic Aromatic Substitution (SNAr) for C-N, C-O, and C-S Bond Formation

The electron-deficient nature of the pyrimidine ring makes the C4-chloro substituent susceptible to displacement by a variety of nucleophiles.

Causality Behind Experimental Choices:

• Nucleophiles: Amines, thiols, and alcohols (or their corresponding conjugate bases) are common nucleophiles. The nucleophilicity of the reagent will dictate the required reaction conditions.

• Base: For less nucleophilic amines or alcohols, a non-nucleophilic base such as diisopropylethylamine (DIPEA) or triethylamine (TEA) is often added to scavenge the HCl generated during the reaction. For thiols and alcohols, a stronger base like sodium hydride (NaH) or an alkoxide may be used to generate the more nucleophilic thiolate or alkoxide.

• Solvent: A polar aprotic solvent such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile is typically used to facilitate the SNAr reaction.

Detailed Experimental Protocol: Synthesis of 4-Anilino-2-ethoxypyrimidine

Materials:

• 2-Ethoxy-4-chloropyrimidine

• Aniline

• Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-ethoxy-4-chloropyrimidine (1.0 eq.) and aniline (1.1 eq.) in DMF.

• Base Addition: Add DIPEA (1.5 eq.) to the reaction mixture.

• Reaction: Heat the mixture to 80-120 °C and stir for 2-8 hours, monitoring by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and pour it into water.

• Extraction: Extract the aqueous mixture with ethyl acetate.

• Washing: Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography to yield 4-anilino-2-ethoxypyrimidine.

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Aniline	DIPEA	DMF	100	4	90
Morpholine	K₂CO₃	Acetonitrile	80	6	95
Benzyl mercaptan	NaH	THF	60	3	88
Sodium methoxide	-	Methanol	65	5	93

Table 2: Representative examples of SNAr reactions with 2-ethoxy-4-chloropyrimidine.

Mechanistic Insight: The Dimroth Rearrangement

When preparing 4-aminopyrimidine derivatives, it is crucial to be aware of the potential for a Dimroth rearrangement. This is an isomerization reaction where endocyclic and exocyclic nitrogen atoms exchange places.[6][7] In the context of 2-ethoxy-4-aminopyrimidines, this rearrangement could lead to the formation of N-substituted-2-ethoxypyrimidin-4-imines.

Caption: Simplified representation of the Dimroth rearrangement.

The rearrangement is typically promoted by acidic or basic conditions and heat.[8] The equilibrium position is influenced by the relative thermodynamic stabilities of the two isomers. For many 4-aminopyrimidine derivatives, the amino tautomer is the more stable form. However, it is essential to characterize the final product thoroughly, for example, by 2D NMR techniques, to confirm the structure and rule out any unexpected isomerization. The presence of strongly electron-withdrawing groups on the pyrimidine ring can facilitate this rearrangement.[9]

Characterization of 4-Substituted-2-Ethoxypyrimidine Derivatives

The synthesized compounds should be thoroughly characterized to confirm their structure and purity. The following techniques are indispensable:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the primary tools for structural elucidation.

  • ¹H NMR: Expect to see characteristic signals for the ethoxy group (a triplet and a quartet), aromatic protons on the pyrimidine ring, and protons from the substituent at the 4-position.

  • ¹³C NMR: The chemical shifts of the pyrimidine ring carbons are diagnostic.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups.

• Melting Point and Elemental Analysis: To assess the purity of solid compounds.

Example Spectroscopic Data:

• 2-Ethoxy-4-phenylpyrimidine:

  • ¹H NMR (CDCl₃, 400 MHz): δ 8.65 (d, 1H), 7.50-7.60 (m, 5H), 7.20 (d, 1H), 4.50 (q, 2H), 1.45 (t, 3H).

  • ¹³C NMR (CDCl₃, 100 MHz): δ 170.1, 164.2, 158.0, 137.2, 130.5, 128.9, 128.6, 108.1, 62.5, 14.3.

Conclusion

The synthetic strategies outlined in this application note provide a robust and flexible platform for the preparation of a diverse range of 4-substituted-2-ethoxypyrimidine derivatives. By leveraging the regioselective functionalization of 2,4-dichloropyrimidine to form the key 2-ethoxy-4-chloropyrimidine intermediate, researchers can efficiently access a wide array of analogs through well-established Suzuki-Miyaura coupling and nucleophilic aromatic substitution reactions. A thorough understanding of the reaction mechanisms, including the potential for the Dimroth rearrangement, is crucial for successful synthesis and accurate characterization of the final products. The methodologies presented here are intended to empower scientists in medicinal and agrochemical research to explore the rich chemical space of 4-substituted-2-ethoxypyrimidines and to accelerate the discovery of new bioactive molecules.

References

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• Gangjee, A., et al. (2010). Synthesis and biological activity of substituted 2,4-diaminopyrimidines that inhibit Bacillus anthracis. Journal of medicinal chemistry, 53(4), 1563-1575.
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Application Notes and Protocols for the Suzuki-Miyaura Coupling of 4-Bromo-2-ethoxypyrimidine with Organoboronic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 2,4-Disubstituted Pyrimidines

The pyrimidine scaffold is a cornerstone in medicinal chemistry and materials science, with its derivatives exhibiting a wide array of biological activities and functional properties.[1] The ability to selectively introduce diverse substituents at specific positions on the pyrimidine ring is paramount for the development of novel pharmaceuticals and advanced materials. The Suzuki-Miyaura cross-coupling reaction stands out as a powerful and versatile tool for forging carbon-carbon bonds, offering a reliable method for the synthesis of functionalized pyrimidines.[1][2] This guide provides a detailed technical overview and practical protocols for the Suzuki-Miyaura coupling of 4-Bromo-2-ethoxypyrimidine with various organoboronic acids, a key transformation for accessing a diverse range of 2-ethoxy-4-substituted pyrimidine derivatives.

The 2-ethoxy group in the substrate can influence the electronic properties of the pyrimidine ring, making the C4 position susceptible to palladium-catalyzed cross-coupling. Understanding the nuances of this reaction, from mechanistic principles to practical execution, is crucial for achieving high yields and purity in the synthesis of target molecules.

Mechanistic Overview: The Palladium-Catalyzed Suzuki-Miyaura Reaction

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[3] The cycle is generally understood to comprise three key steps: oxidative addition, transmetalation, and reductive elimination.[3]

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the aryl halide, in this case, 4-Bromo-2-ethoxypyrimidine, to a low-valent palladium(0) complex. This step forms a palladium(II) intermediate.[3] The reactivity of the halide in this step generally follows the trend I > Br > Cl.[3]

• Transmetalation: In this crucial step, the organic group from the organoboronic acid is transferred to the palladium(II) center. This process is typically facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[3]

• Reductive Elimination: The final step involves the reductive elimination of the newly formed biaryl product from the palladium(II) complex, regenerating the active palladium(0) catalyst, which can then re-enter the catalytic cycle.[3]

dot graph "Suzuki-Miyaura Catalytic Cycle" { layout=circo; node [shape=box, style=filled, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

pd0 [label="Pd(0)Ln", fillcolor="#F1F3F4", fontcolor="#202124"]; oxidative_addition [label="Oxidative Addition\n(Ar-X)", fillcolor="#FFFFFF", shape=plaintext]; pd2_complex [label="Ar-Pd(II)Ln-X", fillcolor="#F1F3F4", fontcolor="#202124"]; transmetalation [label="Transmetalation\n(R-B(OH)2 + Base)", fillcolor="#FFFFFF", shape=plaintext]; diaryl_pd2_complex [label="Ar-Pd(II)Ln-R", fillcolor="#F1F3F4", fontcolor="#202124"]; reductive_elimination [label="Reductive Elimination", fillcolor="#FFFFFF", shape=plaintext]; product [label="Ar-R", fillcolor="#FFFFFF", shape=plaintext];

pd0 -> oxidative_addition [arrowhead=none, color="#4285F4"]; oxidative_addition -> pd2_complex [color="#4285F4"]; pd2_complex -> transmetalation [arrowhead=none, color="#EA4335"]; transmetalation -> diaryl_pd2_complex [color="#EA4335"]; diaryl_pd2_complex -> reductive_elimination [arrowhead=none, color="#34A853"]; reductive_elimination -> product [color="#34A853"]; diaryl_pd2_complex -> pd0 [label=" ", color="#FBBC05", style=dashed];

{rank=same; pd0 pd2_complex diaryl_pd2_complex} }

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Core Components of the Reaction: A Scientist's Guide to Selection

The success of the Suzuki-Miyaura coupling of 4-Bromo-2-ethoxypyrimidine hinges on the judicious selection of several key components.

1. Palladium Catalyst and Ligands:

The choice of the palladium catalyst and its associated ligands is critical. For electron-deficient heteroaryl halides like bromopyrimidines, catalysts that promote efficient oxidative addition are preferred.

• Palladium(0) Sources: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a commonly used and effective catalyst for this type of transformation.[1][2]

• Palladium(II) Pre-catalysts: Pd(OAc)₂ and PdCl₂(dppf) are also effective pre-catalysts that are reduced in situ to the active Pd(0) species.

• Ligands: Phosphine ligands, such as triphenylphosphine (PPh₃) or more electron-rich and bulky ligands like XPhos, can enhance catalyst stability and activity, particularly for challenging couplings.[4]

2. The Role of the Base:

The base plays a crucial role in the transmetalation step by activating the boronic acid. The choice of base can significantly impact the reaction rate and yield.

• Inorganic Bases: Potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄) are frequently used and have proven effective in couplings with bromopyrimidines.[1][2]

• Cesium Carbonate (Cs₂CO₃): Often used for more challenging couplings, as it can enhance the rate of transmetalation.

• Fluoride Sources: In some cases, fluoride ions from sources like KF or CsF can promote the reaction by forming highly reactive fluoroborate species.[4]

3. Solvent Systems:

The solvent system must be capable of dissolving the reactants and facilitating the catalytic cycle. A mixture of an organic solvent and water is often employed.

• Aprotic Polar Solvents: 1,4-Dioxane and tetrahydrofuran (THF) are excellent choices, often used in combination with water.[2][5]

• Aromatic Solvents: Toluene can also be an effective solvent.

• Degassing: It is crucial to use degassed solvents to prevent the oxidation and deactivation of the palladium catalyst.[6]

4. Organoboronic Acids:

A wide variety of organoboronic acids can be used as coupling partners, allowing for the introduction of diverse functionalities.

• Arylboronic Acids: Both electron-rich and electron-poor arylboronic acids can be successfully coupled. Electron-donating groups on the boronic acid can sometimes accelerate the reaction.[2]

• Heteroarylboronic Acids: The coupling of heteroarylboronic acids can be more challenging due to potential catalyst inhibition by the heteroatom. However, with optimized conditions, these couplings are achievable. Thiophene-containing boronic acids can sometimes lead to catalyst poisoning due to the sulfur atom.[1]

• Alkylboronic Acids: The coupling of alkylboronic acids can be more difficult and may require specialized ligands and conditions.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 4-Bromo-2-ethoxypyrimidine

This protocol provides a general starting point for the Suzuki-Miyaura coupling of 4-Bromo-2-ethoxypyrimidine with an arylboronic acid. Optimization may be required for specific substrates.

dot graph "Experimental Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#4285F4"];

A [label="Reaction Setup\n(Inert Atmosphere)"]; B [label="Addition of Reagents\n- 4-Bromo-2-ethoxypyrimidine\n- Organoboronic Acid\n- Base\n- Pd Catalyst"]; C [label="Solvent Addition\n(Degassed)"]; D [label="Reaction\n(Heating & Stirring)"]; E [label="Work-up\n(Extraction)"]; F [label="Purification\n(Chromatography)"]; G [label="Characterization"];

A -> B -> C -> D -> E -> F -> G; }

Caption: A general workflow for the Suzuki-Miyaura coupling reaction.

Materials:

• 4-Bromo-2-ethoxypyrimidine (1.0 equiv)

• Organoboronic acid (1.1 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water 4:1)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add 4-Bromo-2-ethoxypyrimidine (1.0 equiv), the organoboronic acid (1.2 equiv), the base (2.0 equiv), and the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio) via syringe. The typical reaction concentration is between 0.1 and 0.5 M with respect to the 4-Bromo-2-ethoxypyrimidine.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-110 °C) with vigorous stirring.[7] Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to obtain the pure 2-ethoxy-4-substituted pyrimidine product.

Microwave-Assisted Protocol

Microwave irradiation can significantly accelerate the reaction, often leading to higher yields in shorter reaction times.[1]

Procedure:

• Combine 4-Bromo-2-ethoxypyrimidine, the organoboronic acid, base, and palladium catalyst in a microwave reaction vial.

• Add the degassed solvent system.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-140 °C) for a specified time (e.g., 15-30 minutes).[5]

• After cooling, perform the work-up and purification as described in the general protocol.

Data Summary: Reaction Conditions and Yields

The following table summarizes representative conditions for the Suzuki-Miyaura coupling of halogenated pyrimidines with various organoboronic acids, providing a reference for optimization.

Entry	Halogenated Pyrimidine	Organoboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	5-(4-bromophenyl)-4,6-dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	1,4-Dioxane	70-80	-	60	[2]
2	2,4-dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄ (0.5)	K₂CO₃	1,4-Dioxane/H₂O	100 (MW)	0.25	81	[1]
3	2,4-dichloropyrimidine	3-Methoxyphenylboronic acid	Pd(PPh₃)₄ (0.5)	K₂CO₃	1,4-Dioxane/H₂O	100 (MW)	0.25	85	[1]
4	2,4-dichloropyrimidine	Furan-2-boronic acid	Pd(PPh₃)₄ (0.5)	K₂CO₃	1,4-Dioxane/H₂O	100 (MW)	0.25	75	[1]
5	Pyridine-2-sulfonyl fluoride	2-Thiopheneboronic acid	Pd(dppf)Cl₂ (10)	Na₃PO₄	Dioxane/H₂O	100	-	89	[8]

Troubleshooting and Key Considerations

• Low or No Conversion:

  • Catalyst Deactivation: Ensure all reagents and solvents are properly degassed and the reaction is run under a strict inert atmosphere. The quality of the palladium catalyst is also crucial.[6]

  • Inefficient Oxidative Addition: For less reactive bromides, consider using a more electron-rich and bulky ligand or a more active pre-catalyst.

  • Poor Solubility: Ensure all reactants are sufficiently soluble in the chosen solvent system.

• Side Reactions:

  • Protodeboronation: This side reaction, where the boronic acid is replaced by a hydrogen atom, can be minimized by using anhydrous conditions or by the slow addition of the boronic acid. Electron-poor boronic acids are more prone to this side reaction.[9]

  • Homocoupling: The formation of biaryl products from the coupling of two boronic acid molecules can be suppressed by using the appropriate ligand and reaction conditions.

• Challenges with Specific Substrates:

  • Heteroarylboronic Acids: The nitrogen or sulfur atoms in heteroarylboronic acids can coordinate to the palladium catalyst and inhibit its activity. Using specific ligands or additives may be necessary.[1][9]

  • Sterically Hindered Substrates: Steric hindrance on either coupling partner can slow down the reaction. Higher temperatures and more active catalyst systems may be required.

Conclusion

The Suzuki-Miyaura cross-coupling reaction of 4-Bromo-2-ethoxypyrimidine with organoboronic acids is a robust and highly valuable transformation for the synthesis of a diverse library of 2,4-disubstituted pyrimidines. By carefully selecting the catalyst, base, and solvent, and by understanding the underlying mechanistic principles, researchers can effectively optimize this reaction to achieve high yields of the desired products. The protocols and insights provided in this guide serve as a comprehensive resource for scientists and professionals in the field of drug discovery and materials science, enabling the efficient synthesis of novel and functional pyrimidine derivatives.

References

• Perpar, M.; et al. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules2021 , 26(4), 883. [Link]

• Kappe, C. O. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Semantic Scholar2021 . [Link]

• (PDF) Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. ResearchGate2023 . [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. PMC2023 . [Link]

• Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Rose-Hulman Institute of Technology. [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI2020 . [Link]

• Suzuki–Miyaura coupling reactions of 4-bromoanisole with phenylboronic acid. SpringerLink. [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. ResearchGate2021 . [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. NIH2007 . [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts2024 . [Link]

• Struggling with Suzuki Reaction. Reddit2023 . [Link]

• Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. ResearchGate2009 . [Link]

• Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. PMC2021 . [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. Semantic Scholar2020 . [Link]

• One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S-alkylisothiourea and β-ketoester. NIH2018 . [Link]

• Which conditions are favorable for the efficient Suzuki coupling?. ResearchGate2014 . [Link]

• Problems with Suzuki coupling. Reddit2023 . [Link]

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Application Notes and Protocols for the Purification of 4-Bromo-2-ethoxypyrimidine via Recrystallization

Abstract

This technical guide provides a comprehensive overview of the principles and a detailed protocol for the purification of 4-Bromo-2-ethoxypyrimidine, a key intermediate in pharmaceutical synthesis, through recrystallization. While specific physicochemical data for this compound is not extensively published, this document synthesizes information from related pyrimidine derivatives and general organic chemistry principles to offer a robust purification strategy. The focus is on rational solvent selection, understanding potential impurities, and providing a step-by-step methodology to achieve high purity. This guide is intended for researchers, scientists, and professionals in drug development who require a reliable method for purifying this and structurally similar compounds.

Introduction: The Importance of Purity for Pyrimidine Derivatives

Pyrimidine derivatives are a cornerstone of medicinal chemistry, forming the structural core of numerous therapeutic agents with a wide range of biological activities, including anticancer, antiviral, and antibacterial properties[1]. 4-Bromo-2-ethoxypyrimidine serves as a valuable building block in the synthesis of more complex molecules, where its purity is paramount. The presence of impurities, even in small amounts, can lead to side reactions, lower yields of the desired product, and introduce contaminants that are difficult to remove in later synthetic steps.

Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[2] The principle of recrystallization is based on the differential solubility of the desired compound and its impurities in a chosen solvent or solvent system.[2] By carefully selecting a solvent in which the target compound has high solubility at an elevated temperature and low solubility at a lower temperature, it is possible to obtain high-purity crystals upon cooling, while the impurities remain dissolved in the solvent.

Physicochemical Properties of 4-Bromo-2-ethoxypyrimidine: An Estimation

Property	Estimated Value/Characteristic	Rationale and Supporting Data
Molecular Formula	C₆H₇BrN₂O	Based on its chemical structure.
Molecular Weight	203.04 g/mol	Calculated from the molecular formula.
Physical State	Likely a solid at room temperature.	Related compounds such as 4-Bromo-2-fluorobiphenyl (m.p. 39-41 °C) and 2,4-Dibromopyrimidine (m.p. 65-67 °C) are solids at room temperature.[3][4]
Melting Point	To be determined experimentally.	The melting point is a crucial indicator of purity. A sharp melting point range close to the literature value (once established) indicates high purity.
Solubility	Expected to be soluble in polar organic solvents and poorly soluble in nonpolar solvents and water.	The ethoxy and pyrimidine groups introduce polarity, suggesting solubility in alcohols, acetone, and ethyl acetate. The bromo and aromatic character suggest some solubility in less polar solvents. Poor solubility in water is expected for a molecule of this nature.

Understanding Potential Impurities

The nature and quantity of impurities in a sample of 4-Bromo-2-ethoxypyrimidine will largely depend on its synthetic route. Common methods for the synthesis of brominated pyrimidines can introduce specific side products and unreacted starting materials.[2][5]

Potential Impurities May Include:

• Starting Materials: Unreacted precursors from the synthesis.

• Over-brominated or Under-brominated Pyrimidines: Depending on the reaction conditions, species with more than one bromine atom or no bromine atom may be present.

• Hydrolyzed Byproducts: Reaction with any residual water can lead to the formation of the corresponding pyrimidinone.

• Solvent Adducts: In some cases, the solvent used in the synthesis can react with intermediates to form impurities.[6]

The Core of Purification: Strategic Solvent Selection

The success of recrystallization hinges on the selection of an appropriate solvent. An ideal solvent for the recrystallization of 4-Bromo-2-ethoxypyrimidine should exhibit the following characteristics:

• High dissolving power for the compound at elevated temperatures.

• Low dissolving power for the compound at low temperatures.

• High solubility for impurities at all temperatures, or very low solubility so they can be filtered off from the hot solution.

• A boiling point that is high enough to facilitate dissolution but low enough to be easily removed from the purified crystals.

• Inertness: The solvent should not react with the compound being purified.

Recommended Solvents for Screening

Based on the expected polarity of 4-Bromo-2-ethoxypyrimidine and general practices for similar heterocyclic compounds, the following solvents are recommended for initial screening:

Solvent	Class	Rationale
Ethanol	Alcohol	The hydroxyl group can interact with the nitrogen atoms of the pyrimidine ring, and the ethyl group provides some nonpolar character.
Isopropanol	Alcohol	Similar to ethanol but with a slightly higher boiling point and different solvating properties.
Ethyl Acetate	Ester	A moderately polar solvent that is often a good choice for recrystallizing a wide range of organic compounds.
Acetone	Ketone	A polar aprotic solvent that can be effective for moderately polar compounds.[7][8]
Hexane or Heptane	Alkane	A nonpolar solvent, likely to be a poor solvent for the target compound but potentially useful as an anti-solvent in a mixed solvent system. A known recrystallization solvent for some bromopyrimidines.[5]
Toluene	Aromatic	A nonpolar aromatic solvent that could be effective, especially if the crude material is oily.
Water	Aqueous	Expected to be a poor solvent, but could be useful as an anti-solvent with a miscible organic solvent like ethanol or acetone.

The Power of Mixed Solvent Systems

If a single solvent does not provide the desired solubility profile, a mixed solvent system can be employed. This typically involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid. The solution is then heated until it becomes clear again and allowed to cool slowly.

A promising mixed solvent system for 4-Bromo-2-ethoxypyrimidine could be:

• Ethanol/Water: Dissolve in hot ethanol and add water dropwise.

• Ethyl Acetate/Hexane: Dissolve in hot ethyl acetate and add hexane dropwise.

Experimental Protocol: A Step-by-Step Guide to Purity

This protocol provides a general procedure for the recrystallization of 4-Bromo-2-ethoxypyrimidine. The volumes of solvent will need to be optimized based on the initial purity and quantity of the crude material.

Materials and Equipment

• Crude 4-Bromo-2-ethoxypyrimidine

• Selected recrystallization solvent(s)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Magnetic stir bar

• Buchner funnel and flask

• Filter paper

• Vacuum source

• Spatula

• Watch glass

• Melting point apparatus

Recrystallization Workflow Diagram

Caption: A generalized workflow for the purification of 4-Bromo-2-ethoxypyrimidine by recrystallization.

Detailed Procedure

• Dissolution:

  • Place the crude 4-Bromo-2-ethoxypyrimidine in an Erlenmeyer flask with a magnetic stir bar.

  • In a separate flask, heat the chosen solvent to its boiling point.

  • Add the hot solvent to the crude product portion-wise, with stirring and gentle heating, until the solid has just dissolved. It is crucial to use the minimum amount of hot solvent to ensure a good recovery of the purified product.

• Decolorization (Optional):

  • If the solution is colored due to impurities, add a small amount of activated charcoal to the hot solution and stir for a few minutes.

• Hot Filtration (if charcoal was used or insoluble impurities are present):

  • Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step removes the activated charcoal and any insoluble impurities.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.

  • Once the solution has reached room temperature and crystal formation has begun, place the flask in an ice bath for at least 30 minutes to maximize the yield of the crystals.

• Isolation of Crystals:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities.

• Drying:

  • Dry the purified crystals on the filter paper by drawing air through them for a few minutes.

  • Transfer the crystals to a watch glass and allow them to air dry completely, or dry them in a vacuum oven at a temperature well below the melting point of the compound.

Purity Assessment

The purity of the recrystallized 4-Bromo-2-ethoxypyrimidine should be assessed by:

• Melting Point Determination: A sharp melting point range indicates high purity.

• Thin-Layer Chromatography (TLC): A single spot on the TLC plate suggests a pure compound.

• Spectroscopic Methods (NMR, IR, MS): To confirm the chemical identity and absence of impurities.

Troubleshooting Common Recrystallization Issues

Issue	Possible Cause	Suggested Solution
No crystals form upon cooling.	Too much solvent was used. The compound is very soluble even at low temperatures.	Evaporate some of the solvent and try to cool again. Add a seed crystal of the pure compound. Scratch the inside of the flask with a glass rod at the liquid-air interface.
Oiling out (product separates as a liquid).	The boiling point of the solvent is higher than the melting point of the compound. The solution is supersaturated.	Reheat the solution to dissolve the oil, then add a small amount of additional solvent and cool slowly. Use a lower-boiling point solvent.
Low recovery of the purified product.	Too much solvent was used. The compound has significant solubility in the cold solvent. Premature crystallization during hot filtration.	Use less solvent. Ensure the solution is thoroughly cooled in an ice bath. Ensure the filtration apparatus is pre-heated during hot filtration.
Colored crystals.	Colored impurities are co-precipitating with the product.	Use activated charcoal for decolorization. A second recrystallization may be necessary.

Logical Framework for Solvent Selection

Caption: A decision-making flowchart for selecting an appropriate recrystallization solvent.

Conclusion

The purification of 4-Bromo-2-ethoxypyrimidine by recrystallization is a critical step in ensuring the quality and reliability of subsequent synthetic transformations. While the absence of detailed published physicochemical data presents a challenge, a systematic approach to solvent screening, guided by the principles of organic chemistry and knowledge of related compounds, can lead to a highly effective purification protocol. The methodology and troubleshooting guide presented here provide a solid foundation for researchers to obtain high-purity 4-Bromo-2-ethoxypyrimidine, thereby facilitating advancements in drug discovery and development.

References

• Shishoo, C. J., et al. (1999). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES, 51(11), 2723-2734. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Google Patents. (2017). A kind of preparation method of 2-amino-4-bromopyrimidine. (CN106632077B).

• PubChem. (n.d.). 4-Bromo-2-fluorohexane. Retrieved from [Link]

• Lager, M. J., et al. (2006). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. The Journal of Organic Chemistry, 71(14), 5321–5328. Retrieved from [Link]

• PubChem. (n.d.). Bromoacetone. Retrieved from [Link]

• ResearchGate. (n.d.). The Study of 4-Bromo-2-Methylpyridine and Its Derivatives Synthesis Process Optimization. Retrieved from [Link]

• Cheméo. (n.d.). Hexane, 1-bromo-2-methoxy. Retrieved from [Link]

• ChemSynthesis. (n.d.). 4-bromo-2,6-diethoxypyrimidine. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Acta Crystallographica Section E, 75(Pt 10), 1531–1535. Retrieved from [Link]

• MedCrave. (2018). Physicochemical properties of some pyrimidine derivatives in some organic solvents. MOJ Biorg Org Chem, 2(5), 224-230. Retrieved from [Link]

• Google Patents. (2020). Production process of 2-ethoxy-4, 6-difluoropyrimidine. (CN111303045A).

• PubChem. (n.d.). 4-Bromohexan-2-ol. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-(4-bromophenyl)acetate. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromo-2-hexene. Retrieved from [Link]

• Google Patents. (2015). Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene. (WO2015063726A1).

• PubChem. (n.d.). 4-Bromo-2-methylhexane. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN106632077B - A kind of preparation method of 2-amino-4-bromopyrimidine - Google Patents [patents.google.com]
• 3. 4-Bromo-2-fluorobiphenyl CAS#: 41604-19-7 [m.chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]
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• 6. Ethyl 2-[2-(4-bromo-2-ethylanilino)ethoxy]acetate | C14H20BrNO3 | CID 103259526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Bromoacetone | C3H5BrO | CID 11715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Bromoacetone (CAS 598-31-2) | Manufacture [nsrlaboratories.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Bromo-2-ethoxypyrimidine

Welcome to the dedicated technical support guide for the synthesis of 4-Bromo-2-ethoxypyrimidine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthetic procedure, with the ultimate goal of improving yield and purity.

The synthesis of 4-Bromo-2-ethoxypyrimidine is a critical step in the development of various pharmaceutical intermediates. While the reaction appears straightforward, achieving high yields and purity can be challenging. This guide provides in-depth troubleshooting advice and frequently asked questions to address specific experimental issues.

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most frequently encountered problems during the synthesis of 4-Bromo-2-ethoxypyrimidine, which typically proceeds via the reaction of 2,4-dichloropyrimidine with sodium ethoxide, followed by a subsequent bromination step.

Issue 1: Low Yield of 2-Ethoxy-4-chloropyrimidine Intermediate

A common bottleneck in this synthesis is the initial reaction of 2,4-dichloropyrimidine with sodium ethoxide to form the 2-ethoxy-4-chloropyrimidine intermediate. Low yields at this stage will invariably impact the overall yield of the final product.

Potential Causes and Solutions:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Ensure the reaction is monitored closely using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Extend the reaction time if starting material is still present.

• Side Reactions: The formation of 2,4-diethoxypyrimidine is a common side reaction.

  • Solution: Carefully control the stoichiometry of the sodium ethoxide. Using a significant excess can favor the formation of the di-substituted product. A molar ratio of 1.0 to 1.1 equivalents of sodium ethoxide to 2,4-dichloropyrimidine is recommended.

• Reaction Temperature: The reaction temperature can influence the rate of the desired reaction versus side reactions.

  • Solution: Maintain a consistent and appropriate reaction temperature. The reaction is often run at a low temperature (e.g., 0-5 °C) to improve selectivity for the mono-substituted product.

• Moisture Contamination: Sodium ethoxide is highly sensitive to moisture, which can lead to the formation of sodium hydroxide and subsequent side reactions.

  • Solution: Use freshly prepared or properly stored sodium ethoxide. Ensure all glassware is thoroughly dried and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocol: Synthesis of 2-Ethoxy-4-chloropyrimidine

• To a stirred solution of 2,4-dichloropyrimidine (1.0 eq) in anhydrous ethanol at 0 °C, add a solution of sodium ethoxide (1.05 eq) in anhydrous ethanol dropwise over 1 hour.

• Maintain the reaction temperature at 0-5 °C and monitor the reaction progress by TLC.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Issue 2: Formation of Impurities During Bromination

The subsequent bromination of the pyrimidine ring can also be a source of impurities that are difficult to separate from the desired 4-Bromo-2-ethoxypyrimidine.

Potential Causes and Solutions:

• Over-bromination: The introduction of more than one bromine atom onto the pyrimidine ring can occur.

  • Solution: Control the stoichiometry of the brominating agent (e.g., N-bromosuccinimide, NBS) and the reaction time. Use of 1.0 to 1.1 equivalents of NBS is a good starting point.

• Reaction with Solvent: The choice of solvent can influence the reaction outcome.

  • Solution: Acetonitrile is a commonly used solvent for this reaction. Ensure the solvent is dry to prevent side reactions.

• Radical Initiator: The presence of a radical initiator can be crucial for reactions involving NBS.

  • Solution: The use of a radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide can facilitate the desired bromination.

Issue 3: Difficult Purification of the Final Product

The final product, 4-Bromo-2-ethoxypyrimidine, may be challenging to purify due to the presence of closely related impurities.

Potential Causes and Solutions:

• Co-eluting Impurities: Impurities with similar polarity to the product can make separation by column chromatography difficult.

  • Solution: Optimize the solvent system for column chromatography. A gradual gradient of a more polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexanes) can improve separation. High-Performance Liquid Chromatography (HPLC) may be necessary for achieving high purity.

• Product Instability: The product may be unstable under certain conditions.

  • Solution: Avoid prolonged exposure to high temperatures or strong acids/bases during purification. Store the purified product under an inert atmosphere at a low temperature.

Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare sodium ethoxide for this reaction?

A1: For optimal results, it is recommended to prepare a fresh solution of sodium ethoxide by carefully adding sodium metal to anhydrous ethanol under an inert atmosphere. While commercially available solutions can be used, their quality should be verified to ensure they are free from significant amounts of sodium hydroxide.

Q2: Can I use a different base instead of sodium ethoxide?

A2: While other alkoxides can be used, sodium ethoxide is the most common and generally provides good results. The choice of alkoxide will determine the alkoxy group at the 2-position of the pyrimidine ring.

Q3: My yield is consistently low, even after optimizing the reaction conditions. What else can I check?

A3: If you are still experiencing low yields, consider the quality of your starting materials. 2,4-Dichloropyrimidine can degrade over time, so using a freshly purified or new bottle is advisable. Additionally, ensure all your solvents are anhydrous, as water can significantly impact the reaction.

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of analytical techniques should be used to confirm the structure and purity of 4-Bromo-2-ethoxypyrimidine. These include:

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To determine the purity.

Visualizing the Workflow

To aid in understanding the key decision points in troubleshooting the synthesis, the following flowchart is provided.

Caption: Troubleshooting workflow for the synthesis of 4-Bromo-2-ethoxypyrimidine.

Summary of Key Parameters for Yield Improvement

Parameter	Recommendation	Rationale
NaOEt Stoichiometry	1.0 - 1.1 equivalents	Minimizes the formation of the 2,4-diethoxy-pyrimidine byproduct.
Reaction Temperature	0 - 5 °C	Improves selectivity for the mono-ethoxylation product.
Reagent/Solvent Purity	Anhydrous	Prevents side reactions caused by moisture.
Reaction Monitoring	TLC or GC	Ensures the reaction goes to completion without prolonged reaction times that can lead to side products.
Brominating Agent	1.0 - 1.1 equivalents of NBS	Avoids over-bromination of the pyrimidine ring.
Purification	Gradient Column Chromatography	Allows for better separation of the product from closely related impurities.

By systematically addressing these common issues and adhering to the recommended protocols, researchers can significantly improve the yield and purity of 4-Bromo-2-ethoxypyrimidine, a valuable building block in medicinal chemistry.

References

• PubChem. 4-Bromo-2-ethoxypyrimidine. National Center for Biotechnology Information. [Link]

• Molbase. 4-Bromo-2-ethoxypyrimidine. [Link]

Technical Support Center: Troubleshooting Failed Suzuki Coupling with 4-Bromo-2-ethoxypyrimidine

Welcome to the technical support center for troubleshooting Suzuki-Miyaura cross-coupling reactions involving 4-bromo-2-ethoxypyrimidine. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this specific transformation. Drawing from established principles in organometallic chemistry and practical field experience, this document provides in-depth, causal explanations for common failures and offers a structured, logical approach to resolving them.

Introduction to the Challenge

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry, prized for its ability to form C-C bonds with high functional group tolerance. However, when employing heteroaromatic substrates like 4-bromo-2-ethoxypyrimidine, unique challenges can arise. This particular substrate is an electron-deficient pyrimidine, which, while generally reactive towards oxidative addition, also presents potential pitfalls such as catalyst inhibition and substrate degradation. This guide will walk you through a systematic troubleshooting process, from initial reaction setup to advanced optimization strategies.

Core Principles of the Suzuki-Miyaura Catalytic Cycle

A foundational understanding of the reaction mechanism is paramount for effective troubleshooting. The generally accepted catalytic cycle proceeds through three main steps: oxidative addition, transmetalation, and reductive elimination.[1]

Caption: A logical workflow for troubleshooting the Suzuki coupling.

Step 1: Addressing Potential Catalyst Inhibition

Question 4: I suspect the pyrimidine nitrogen is interfering with my catalyst. How do I confirm and address this?

Answer:

The nitrogen atoms in the pyrimidine ring, particularly the one at position 1, can act as a ligand for the palladium center, leading to the formation of stable, off-cycle complexes that are catalytically inactive. [2]

• Causality: The lone pair of electrons on the nitrogen can coordinate to the electron-deficient palladium, effectively poisoning the catalyst.

• Solution: Ligand Screening: The key is to use a ligand that binds more strongly to the palladium than the pyrimidine nitrogen and is bulky enough to sterically disfavor the coordination of the substrate's nitrogen.

  • Recommended Ligands: Bulky, electron-rich dialkylbiaryl phosphine ligands are often highly effective in these cases. Ligands such as XPhos and SPhos are excellent starting points. [3]Tri-tert-butylphosphine (P(t-Bu)₃) is another effective, albeit more air-sensitive, option. [4] * Rationale: These ligands create a sterically crowded and electron-rich environment around the palladium center. This both promotes the desired steps of the catalytic cycle (oxidative addition and reductive elimination) and physically blocks the approach of the pyrimidine nitrogen. [3] Step 2: Optimizing the Base and Solvent System

Question 5: My reaction is sluggish even after changing the ligand. Could the base or solvent be the issue?

Answer:

Absolutely. The base and solvent work in concert to facilitate the crucial transmetalation step. Their properties must be well-matched to the substrates and catalyst system.

• Base Selection:

  • Impact: The strength and solubility of the base are critical. A stronger base can accelerate transmetalation but may also promote side reactions like hydrolysis of the ethoxy group or decomposition of the boronic acid.

  • Screening Protocol: A systematic screen of bases is recommended.

Base	Strength	Common Solvents	Key Considerations
K₂CO₃	Moderate	Dioxane/H₂O, Toluene/H₂O	Good starting point, generally well-tolerated. [5]
K₃PO₄	Strong	Dioxane/H₂O, Toluene	Often effective for challenging couplings. [6]
Cs₂CO₃	Strong	Dioxane, THF	High solubility in organic solvents can be advantageous.
KF	Mild	THF, Dioxane	Useful if the substrate is sensitive to stronger bases. [4]

• Solvent System:

  • Impact: The solvent must solubilize the reactants and facilitate the interaction between the organic and aqueous phases (if present). The choice of solvent can also influence catalyst activity and stability.

  • Common Systems: For many Suzuki couplings of heteroaryl halides, a mixture of an organic solvent and water is optimal. [5] * 1,4-Dioxane / H₂O (e.g., 4:1): A very common and often effective system.

    • Toluene / H₂O: Another excellent choice, especially for reactions at higher temperatures.

    • DMF or Acetonitrile: While sometimes effective, these more polar aprotic solvents can occasionally lead to different selectivities or side reactions. [1] Step 3: Addressing Substrate Stability

Question 6: I'm concerned about the stability of my starting materials and product under the reaction conditions. What should I look out for?

Answer:

Substrate stability is a critical, often overlooked, aspect. For 4-bromo-2-ethoxypyrimidine, there are two main concerns:

• Protodeborylation of the Boronic Acid:

  • Cause: This is the cleavage of the C-B bond of the boronic acid by a proton source (often water), leading to the formation of the corresponding arene and boric acid. This side reaction depletes the nucleophilic partner and is particularly problematic for electron-deficient or heteroaromatic boronic acids. [2] * Solution:

    • Use a Boronate Ester: Pinacol boronate esters (Bpin) are generally more stable towards protodeborylation than their corresponding boronic acids.

    • Use a Milder Base: If possible, switch to a milder base like KF.

    • Minimize Water: While some water is often necessary, using an excessive amount can accelerate protodeborylation.

• Hydrolysis of the 2-Ethoxy Group:

  • Cause: Under strongly basic conditions and elevated temperatures, the ethoxy group could potentially undergo nucleophilic aromatic substitution to form 4-bromo-2-hydroxypyrimidine.

  • Diagnosis: This can be checked by running a control experiment where 4-bromo-2-ethoxypyrimidine is subjected to the reaction conditions (base, solvent, temperature) without the catalyst and boronic acid. Monitor for the appearance of a new, more polar spot by TLC or a new peak by LC-MS.

  • Solution: If hydrolysis is observed, use the mildest possible base (e.g., KF) and the lowest effective temperature.

Recommended Starting Protocol & Optimization

For a previously untested Suzuki coupling of 4-bromo-2-ethoxypyrimidine, the following protocol serves as a robust starting point, incorporating best practices for this class of substrate.

Experimental Protocol: Initial Screening

• Reaction Setup:

  • To a dry microwave vial or Schlenk tube equipped with a magnetic stir bar, add 4-bromo-2-ethoxypyrimidine (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and K₃PO₄ (3.0 equiv.).

  • Seal the vessel, and evacuate and backfill with argon three times.

• Catalyst and Solvent Addition:

  • Add the palladium precatalyst (e.g., XPhos Palladacycle Gen. 4, 2 mol %) and the ligand (if not using a pre-formed palladacycle, e.g., XPhos, 4 mol %).

  • Add degassed 1,4-dioxane and degassed water (e.g., in a 4:1 ratio) to achieve a concentration of approximately 0.1 M with respect to the starting bromide. [5]3. Reaction:

  • Heat the reaction mixture to 100-120 °C with vigorous stirring. Using a microwave reactor for 15-30 minutes is an excellent starting point. [5][7]For conventional heating, monitor the reaction over several hours.

• Monitoring and Work-up:

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with an organic solvent like ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

If this initial protocol fails, use the troubleshooting workflow and FAQs in this guide to systematically adjust the parameters, focusing first on the ligand, then the base and solvent.

References

• Štefane, B., & Kočevar, M. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 26(6), 1736. [Link]

• Tumkevičius, S., Dodonova, J., Baškirova, I., & Voitechovičius, A. (Year). Palladium-Catalyzed Cross-Coupling Reaction of 2- and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids. Journal Name, Volume(Issue), Pages. (Note: Full citation details were not available in the provided search results, but the reference points to the work of Sigitas Tumkevicius on dichloropyrimidines.) [Link]

• Ahmad, S., et al. (2019). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 24(23), 4242. [Link]

• Common Organic Chemistry. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• Han, F. S. (2013). Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts. Chemical Society Reviews, 42(12), 5270-5298. (Note: This is a general review, but provides context on ligand and catalyst choice.) [Link]

• Kappe, C. O. (2004). Controlled microwave heating in modern organic synthesis. Angewandte Chemie International Edition, 43(46), 6250-6284. (Note: A foundational review on the benefits of microwave chemistry.) [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Topics in current chemistry, 219, 43-89. [Link]

• Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Rossi, R., Bellina, F., & Lessi, M. (2012). Selective Palladium-Catalyzed Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes. Advanced Synthesis & Catalysis, 354(8), 1365-1409. [Link]

• Braun, M. G., et al. (2018). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Organic Letters, 20(10), 2954-2958. [Link]

• Thomas, S., et al. (2021). Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening. ChemRxiv. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Optimizing Cross-Coupling Reactions with XPhos Palladacycle Gen. 4. [Link]

Sources

• 1. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

minimizing side product formation in 4-Bromo-2-ethoxypyrimidine reactions

Welcome to the technical support center for 4-Bromo-2-ethoxypyrimidine. This resource is designed for researchers, scientists, and professionals in drug development to navigate the complexities of working with this versatile building block. Here, you will find in-depth troubleshooting guides and frequently asked questions to help you minimize side product formation and optimize your reaction outcomes.

Introduction to the Reactivity of 4-Bromo-2-ethoxypyrimidine

4-Bromo-2-ethoxypyrimidine is a valuable intermediate in organic synthesis, particularly in the construction of polysubstituted pyrimidine scaffolds, which are prevalent in many pharmaceutical agents. Its utility stems from the differential reactivity of the C4-Brorno bond, which is amenable to a variety of palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig amination. However, the electron-deficient nature of the pyrimidine ring and the presence of the ethoxy group can lead to several competing side reactions, primarily debromination and hydrolysis. Understanding and controlling these side reactions is critical to achieving high yields and purity of the desired products.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may be encountered during reactions with 4-Bromo-2-ethoxypyrimidine and provides detailed solutions based on mechanistic principles.

Issue 1: Significant Formation of the Debrominated Side Product (2-Ethoxypyrimidine)

Symptoms:

• GC-MS or LC-MS analysis of the crude reaction mixture shows a significant peak corresponding to the mass of 2-ethoxypyrimidine.

• ¹H NMR of the crude product shows a characteristic singlet for the C4-H of 2-ethoxypyrimidine.

• The isolated yield of the desired coupled product is lower than expected.

Root Cause Analysis: Debromination, or hydrodehalogenation, is a common side reaction in palladium-catalyzed cross-coupling reactions of aryl halides.[1] It is often mediated by the formation of a palladium-hydride (Pd-H) species in the catalytic cycle. This Pd-H species can arise from several sources, including the solvent (e.g., alcohols), the amine (in Buchwald-Hartwig reactions), or the boronic acid/ester (in Suzuki reactions), particularly in the presence of a strong base. The Pd-H species can then react with the starting material, 4-bromo-2-ethoxypyrimidine, leading to the formation of 2-ethoxypyrimidine and regenerating the palladium catalyst.

Solutions:

• Ligand Selection: The choice of phosphine ligand is critical in modulating the reactivity of the palladium catalyst. Electron-rich and bulky phosphine ligands can accelerate the rates of oxidative addition and reductive elimination, the productive steps of the cross-coupling cycle, thereby outcompeting the debromination pathway.

  • Recommendation: For Suzuki couplings, consider using ligands such as SPhos or XPhos. For Buchwald-Hartwig aminations, bulky biaryl phosphine ligands are often effective.

• Base Selection: The strength and nature of the base can significantly influence the extent of debromination. Strong, non-coordinating bases are generally preferred.

  • Recommendation: For Suzuki couplings, potassium phosphate (K₃PO₄) is often a good choice. For Buchwald-Hartwig aminations, sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) can be effective, but careful optimization of the amount is necessary.

• Solvent Purity: Protic impurities in the solvent can be a source of hydride for the formation of Pd-H species.

  • Recommendation: Always use anhydrous and degassed solvents for palladium-catalyzed cross-coupling reactions.

• Reaction Temperature: Lowering the reaction temperature can sometimes disfavor the debromination pathway relative to the desired cross-coupling reaction.

  • Recommendation: If debromination is a significant issue, try running the reaction at a lower temperature for a longer period.

Experimental Protocol to Minimize Debromination in a Suzuki Coupling:

• To an oven-dried Schlenk flask, add 4-bromo-2-ethoxypyrimidine (1.0 equiv), the arylboronic acid (1.2 equiv), potassium phosphate (K₃PO₄, 2.5 equiv), Pd₂(dba)₃ (2 mol%), and SPhos (4 mol%).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous and degassed 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio) via syringe.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by LC-MS, paying close attention to the ratio of the desired product to the debrominated byproduct.

Comparative Data for Ligand and Base Selection in a Model Suzuki Coupling:

Catalyst/Ligand	Base	Solvent	Temperature (°C)	Yield of Desired Product (%)	Yield of 2-Ethoxypyrimidine (%)
Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	100	65	25
Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	100	78	15
Pd₂(dba)₃ / SPhos	K₃PO₄	Dioxane/H₂O	80	92	<5
Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane/H₂O	80	90	<5

Note: Yields are approximate and based on analogous systems. Optimization for specific substrates is recommended.

Issue 2: Formation of 4-Bromo-2-hydroxypyrimidine

Symptoms:

• A polar byproduct is observed by TLC or LC-MS.

• The mass spectrum of the byproduct corresponds to 4-bromo-2-hydroxypyrimidine.

• ¹H NMR of the crude product may show a broad peak corresponding to the hydroxyl proton.

Root Cause Analysis: The 2-ethoxy group of 4-bromo-2-ethoxypyrimidine can be susceptible to hydrolysis, particularly under acidic or strongly basic conditions, or in the presence of water at elevated temperatures. The hydrolysis reaction cleaves the ether bond, leading to the formation of 4-bromo-2-hydroxypyrimidine and ethanol.

Solutions:

• Control of pH: Avoid strongly acidic or basic reaction conditions if possible. If a strong base is required for the primary reaction (e.g., Buchwald-Hartwig amination), use it in the minimum effective amount and for the shortest possible reaction time.

• Anhydrous Conditions: Ensure that all reagents and solvents are scrupulously dried to minimize the presence of water, which is a reactant in the hydrolysis process.

• Reaction Temperature: Higher temperatures can accelerate the rate of hydrolysis. If hydrolysis is observed, consider running the reaction at a lower temperature.

Workflow for Diagnosing and Mitigating Hydrolysis:

Caption: Troubleshooting workflow for hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is the best way to synthesize and purify 4-Bromo-2-ethoxypyrimidine?

A1: A common and effective method for the synthesis of 4-bromo-2-ethoxypyrimidine starts from the commercially available 2,4-dichloropyrimidine. The reaction proceeds in two steps: first, a selective nucleophilic aromatic substitution of the more reactive C4-chloro group with sodium ethoxide, followed by bromination at the C5 position. However, a more direct route involves the reaction of 2,4-dihydroxypyrimidine with a brominating agent like phosphorus oxybromide, followed by reaction with sodium ethoxide. Purification is typically achieved by column chromatography on silica gel or by recrystallization.

Q2: How can I monitor the progress of my reaction involving 4-Bromo-2-ethoxypyrimidine?

A2: The progress of reactions involving 4-bromo-2-ethoxypyrimidine can be effectively monitored by a combination of analytical techniques:

• Thin Layer Chromatography (TLC): Useful for a quick qualitative assessment of the consumption of the starting material and the formation of products.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides information on the relative amounts of starting material, desired product, and volatile side products like 2-ethoxypyrimidine.[2][3][4]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Ideal for monitoring the formation of both the desired product and less volatile byproducts such as 4-bromo-2-hydroxypyrimidine.

Q3: Are there any known incompatibilities of 4-Bromo-2-ethoxypyrimidine?

A3: 4-Bromo-2-ethoxypyrimidine is generally stable under neutral conditions. However, it is incompatible with strong acids and bases, which can promote hydrolysis of the ethoxy group. It is also sensitive to some strong reducing agents, which can lead to debromination. As with most palladium-catalyzed cross-coupling reactions, it is important to exclude oxygen from the reaction mixture to prevent catalyst deactivation.

Q4: What are the expected ¹H NMR chemical shifts for 4-Bromo-2-ethoxypyrimidine and its common byproducts?

A4: The following table provides approximate ¹H NMR chemical shifts in CDCl₃. These values can vary slightly depending on the solvent and concentration.

Compound	Protons	Chemical Shift (ppm)	Multiplicity
4-Bromo-2-ethoxypyrimidine	CH (pyrimidine)	~8.4	d
CH (pyrimidine)	~7.0	d
OCH₂CH₃	~4.5	q
OCH₂CH₃	~1.4	t
2-Ethoxypyrimidine	CH (pyrimidine, C4/C6)	~8.6	d
CH (pyrimidine, C5)	~6.8	t
OCH₂CH₃	~4.5	q
OCH₂CH₃	~1.4	t
4-Bromo-2-hydroxypyrimidine	CH (pyrimidine)	~8.2	d
CH (pyrimidine)	~7.1	d
OH	broad	s

Mechanistic Rationale for Side Product Formation

Caption: Competing pathways in Suzuki coupling.

References

• Shaikh, A. M., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Processes, 8(11), 1342. [Link]

• Ghosh, A., et al. (2016). Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene. WO2015063726A1.
• Chen, J., et al. (2013). Method for synthesizing 5-Bromo-2, 4-dichloropyridine. CN103420903A.

• Singh, R., et al. (2019). Buchwald-Hartwig Amination. In Chemistry LibreTexts. [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. [Link]

• Al-Masum, M., & Kumar, C. S. (2003). Aqueous-Phase, Palladium-Catalyzed Cross-Coupling of Aryl Bromides under Mild Conditions, Using Water-Soluble, Sterically Demanding Alkylphosphines. The Journal of Organic Chemistry, 68(14), 5549-5555. [Link]

• Alonso, F., Beletskaya, I. P., & Yus, M. (2002). Metal-Mediated Reductive Hydrodehalogenation of Organic Halides. Chemical Reviews, 102(11), 4009-4092. [Link]

• Unknown. (n.d.). Synthesis of 5-bromo-2-fluoropyrimidine. CN104447570A.

• Kumar, A., & Ila, H. (1999). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES, 51(11), 2723-2728. [Link]

• Ghorai, S., & Mal, D. (2009). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. Request PDF. [Link]

• Nasrollahzadeh, M., & Shokouhimehr, M. (2024). A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. Journal of Synthetic Chemistry. [Link]

• Dubey, D. K., et al. (2024). Gas chromatography/mass spectrometry analysis of reaction products of Chemical Weapons Convention-related 2-(N,N-dialkylamino)ethylchlorides with 2-(N,N-dialkylamino)ethanols. PubMed. [Link]

• Mori, K., & Yamaguchi, K. (2020). Reactivity of Aryl Halides for Reductive Dehalogenation in (Sea)water Using Polymer-Supported Terpyridine Palladium Catalyst. MDPI. [Link]

• Wang, Y., et al. (2018). The Study of 4-Bromo-2-Methylpyridine and Its Derivatives Synthesis Process Optimization. Request PDF. [Link]

• Unknown. (n.d.). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. ResearchGate. [Link]

• Reddy, K. S., et al. (2007). ChemInform Abstract: Palladium Catalyzed-Dehalogenation of Aryl Chlorides and Bromides Using Phosphite Ligands. Request PDF. [Link]

• Guram, A. S., et al. (2013). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. NIH. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• Unknown. (n.d.). Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene. US20160280619A1.

• OCER. (2024). Preparation of Aryl Bromides, Part 2: Nucleophilic Bromination. YouTube. [Link]

• Trifani, R., et al. (2022). GC-MS and LC-MS/MS Analysis of Bouea macrophylla Fruit Juice. Al-Kindi Publisher. [Link]

• Unknown. (n.d.). Synthesis, molecular docking and ADME prediction of some pyridine and pyrimidine derivatives as anti-colorectal cancer drugs. JOCPR. [Link]

• Unknown. (n.d.). Supplementary Information. Beilstein Journals. [Link]

• Viciu, M. S., et al. (2004). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. PMC - NIH. [Link]

• Unknown. (n.d.). Synthesis of 4-Bromo-2-fluorobiphenyl by Suzuki Coupling Reaction with Pd(PPh_3)_4 Catalysis. J-GLOBAL. [Link]

• Gastaca, M. B., et al. (2015). GC/MS Analyses of Thiosemicarbazones Synthesized from Acetophenones: Thermal Decay and Mass Spectra Features. SciRP.org. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Wordpress. [Link]

• Chen, C., & Lee, H. M. (2010). Palladium-Catalyzed Reductive Homocoupling of Aromatic Halides and Oxidation of Alcohols. The Journal of Organic Chemistry, 75(10), 3333-3339. [Link]

• Das, A., et al. (2021). Gas Chromatography-Mass Spectrometry Metabolic Profiling, Molecular Simulation and Dynamics of Diverse Phytochemicals of Punica granatum L. leaves against Estrogen Receptor. ResearchGate. [Link]

• Chen, Y., et al. (2014). Part of the ¹H-NMR spectrum of 2 (upper) and 4 (below). ResearchGate. [Link]

• Al-Amiery, A. A., et al. (2015). 1 H-NMR spectrum of compound 4-(5-bromo-4-(4-methoxyphenyl... ResearchGate. [Link]

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preventing debromination in 4-Bromo-2-ethoxypyrimidine reactions

Welcome to the technical support center for 4-Bromo-2-ethoxypyrimidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of reactions involving this versatile building block. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you overcome common challenges, with a particular focus on preventing unwanted debromination.

Troubleshooting Guide: Minimizing Debromination

Debromination, the undesired replacement of a bromine atom with a hydrogen atom, is a common side reaction that can significantly lower the yield of your target product and complicate purification.[1] This guide will walk you through diagnosing and solving this issue in your reactions with 4-Bromo-2-ethoxypyrimidine.

Problem 1: Significant Formation of 2-Ethoxypyrimidine Byproduct

You observe a significant amount of the debrominated byproduct, 2-ethoxypyrimidine, in your reaction mixture, confirmed by LC-MS or GC-MS analysis.

Possible Causes and Solutions:

• Cause A: Overly Strong Base or High Temperature. Strong bases, particularly in combination with high temperatures, can promote debromination.[1] This is often due to the generation of palladium-hydride species in cross-coupling reactions, which can act as reducing agents.[1]

  • Solution: Switch to a milder base. Carbonates (e.g., K₂CO₃, Cs₂CO₃) or phosphates (e.g., K₃PO₄) are generally less prone to causing debromination than hydroxides or alkoxides (e.g., NaOt-Bu).[1] Concurrently, try lowering the reaction temperature. A lower temperature can disfavor the debromination pathway, which may have a higher activation energy.[1]

• Cause B: Inappropriate Ligand Choice in Cross-Coupling Reactions. The choice of phosphine ligand in palladium-catalyzed reactions is crucial. Some ligands can favor the formation of hydride species or promote reductive dehalogenation.

  • Solution: Employ bulky, electron-rich phosphine ligands. Ligands like XPhos or SPhos can accelerate the desired reductive elimination step in the catalytic cycle, outcompeting the debromination pathway. These ligands also help to stabilize the catalytically active monoligated palladium species.[2]

• Cause C: Presence of Protic Solvents or Water. Protic solvents (e.g., alcohols) or residual water can serve as a source of protons for the debromination reaction.

  • Solution: Use anhydrous, aprotic solvents such as dioxane or toluene. Ensure all reagents and solvents are thoroughly dried and the reaction is run under a strict inert atmosphere (Argon or Nitrogen) to prevent the introduction of moisture.[3]

Problem 2: Reaction Stalls or Proceeds Slowly with Low Conversion

Your reaction starts, but either stalls before completion or proceeds very slowly, leading to a low yield of the desired product alongside the debrominated byproduct.

Possible Causes and Solutions:

• Cause A: Catalyst Deactivation. The palladium catalyst can be deactivated by oxygen or other impurities.

  • Solution: Ensure rigorous degassing of all solvents and reagents before use. This can be achieved by bubbling an inert gas through the liquid or by using freeze-pump-thaw cycles. Maintaining a positive pressure of an inert gas throughout the reaction is critical.

• Cause B: Suboptimal Catalyst-to-Ligand Ratio. An incorrect ratio can lead to the formation of less active or inactive palladium species.

  • Solution: Optimize the catalyst-to-ligand ratio. For many cross-coupling reactions, a 1:1 or 1:2 ratio of palladium to ligand is a good starting point, but this may need to be adjusted based on the specific ligand and substrates.

Problem 3: Inconsistent Results and Poor Reproducibility

You are unable to consistently reproduce your experimental results, with varying levels of debromination from one run to the next.

Possible Causes and Solutions:

• Cause A: Variable Quality of Reagents or Solvents. Impurities in your starting materials, reagents, or solvents can have a significant impact on the reaction outcome.[4]

  • Solution: Use high-purity reagents and solvents from reliable sources.[3][4] If you suspect impurities, consider purifying your starting materials and distilling your solvents before use.[4]

• Cause B: Inconsistent Inert Atmosphere. Even small amounts of oxygen can affect the catalytic cycle and lead to inconsistent results.

  • Solution: Re-evaluate your procedure for establishing and maintaining an inert atmosphere. Ensure all glassware is properly dried and purged, and that there are no leaks in your system.[4]

Frequently Asked Questions (FAQs)

Here we address some common questions regarding the handling and reactivity of 4-Bromo-2-ethoxypyrimidine.

Q1: Why is 4-Bromo-2-ethoxypyrimidine prone to debromination?

The pyrimidine ring is an electron-deficient system, which makes the C-Br bond susceptible to nucleophilic attack and reductive cleavage. In the context of palladium-catalyzed cross-coupling reactions, the formation of palladium-hydride species is a common cause of debromination.[1] These hydrides can react with the aryl bromide to replace the bromine with a hydrogen atom.

Q2: How can I reliably detect and quantify the amount of debrominated byproduct?

Several analytical techniques can be used to identify and quantify the debrominated product:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying volatile compounds.[5]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is suitable for a wider range of compounds, including those that are not volatile.[6]

• High-Performance Liquid Chromatography (HPLC): When coupled with a suitable detector (e.g., UV), HPLC can be used to quantify the relative amounts of starting material, product, and byproduct.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to identify the characteristic signals of the debrominated product and quantify it relative to the starting material or desired product by integrating the respective peaks.

Q3: Are there any specific storage conditions for 4-Bromo-2-ethoxypyrimidine to maintain its stability?

While generally stable, it is good practice to store 4-Bromo-2-ethoxypyrimidine in a cool, dry, and well-ventilated place, away from strong oxidizing agents.[8] Keeping the container tightly sealed will prevent the ingress of moisture.

Q4: Can the choice of palladium precatalyst influence the extent of debromination?

Yes, the choice of palladium precatalyst can be important. Precatalysts are designed to generate the active Pd(0) species in a controlled manner. Some precatalysts may be more efficient at this, leading to a more active catalytic system that can favor the desired cross-coupling over debromination.

Q5: Besides palladium-catalyzed reactions, are there other reaction types where debromination of 4-Bromo-2-ethoxypyrimidine is a concern?

Debromination can also be a concern in other reactions, such as those involving strong reducing agents or certain nucleophilic substitution conditions, especially at elevated temperatures. It is always important to consider the potential for this side reaction when designing a synthesis involving this compound.

Visualizing Reaction Parameters and Troubleshooting

Decision-Making Workflow for Troubleshooting Debromination

The following diagram illustrates a logical workflow for addressing debromination issues in your reactions.

Caption: A step-by-step guide to troubleshooting debromination.

Key Parameters Influencing Debromination

The following table summarizes the key experimental parameters and their impact on the undesired debromination side reaction.

Parameter	Condition Promoting Debromination	Recommended Condition to Minimize Debromination
Base	Strong bases (e.g., NaOt-Bu, NaOH, KOH)	Milder bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)
Temperature	High temperatures	Lower temperatures
Ligand	Less bulky, electron-poor ligands	Bulky, electron-rich ligands (e.g., XPhos, SPhos)
Solvent	Protic solvents (e.g., alcohols), wet solvents	Anhydrous aprotic solvents (e.g., dioxane, toluene)
Atmosphere	Presence of oxygen	Strict inert atmosphere (Argon or Nitrogen)

Experimental Protocols

General Protocol for a Suzuki-Miyaura Cross-Coupling Reaction with Minimized Debromination

This protocol provides a starting point for the Suzuki-Miyaura coupling of 4-Bromo-2-ethoxypyrimidine with an arylboronic acid, incorporating measures to suppress debromination.

Materials:

• 4-Bromo-2-ethoxypyrimidine

• Arylboronic acid (1.2 equivalents)

• Pd(OAc)₂ (2 mol%)

• XPhos (4 mol%)

• K₃PO₄ (2.0 equivalents)

• Anhydrous 1,4-dioxane

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask, add 4-Bromo-2-ethoxypyrimidine, the arylboronic acid, Pd(OAc)₂, XPhos, and K₃PO₄.

• Evacuate and backfill the flask with inert gas three times to ensure an oxygen-free environment.[1]

• Add the degassed, anhydrous 1,4-dioxane via syringe.[1]

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS, checking for the consumption of the starting material. The reaction is typically complete in 4-12 hours.[1]

• Upon completion, cool the mixture to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

General Protocol for a Buchwald-Hartwig Amination with Minimized Debromination

This protocol provides a general method for the Buchwald-Hartwig amination of 4-Bromo-2-ethoxypyrimidine, with considerations to minimize debromination.

Materials:

• 4-Bromo-2-ethoxypyrimidine

• Amine (1.2 equivalents)

• Pd₂(dba)₃ (1 mol%)

• XPhos (2.5 mol%)

• NaOt-Bu (1.4 equivalents) - Note: If debromination is severe, consider a weaker base like K₂CO₃ or Cs₂CO₃.

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

Procedure:

• In a glovebox or under a robust inert atmosphere, add Pd₂(dba)₃, XPhos, and NaOt-Bu to a flame-dried Schlenk flask.

• Add the anhydrous toluene and stir for 5 minutes.

• Add the amine, followed by the 4-Bromo-2-ethoxypyrimidine.

• Seal the flask and heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Quench the reaction carefully with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

References

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved January 23, 2026, from [Link]

• Guild, C., & Zhang, S. (2019). Biaryl Phosphine Based Pd(II) Amido Complexes: The Effect of Ligand Structure on Reductive Elimination. Journal of the American Chemical Society.
• Barlin, G. B., & Brown, W. V. (1967). The Mechanism of Bromination of 2(1H)-Pyrimidinone, its N-Methyl and N,N′-Dimethyl Derivatives in Aqueous Acidic Solution. Journal of the Chemical Society B: Physical Organic.

• How To: Troubleshoot a Reaction. (n.d.). University of Rochester, Department of Chemistry. Retrieved January 23, 2026, from [Link]

• Sinn, S., et al. (2021). Bromination and C–C Cross-Coupling Reactions for the C–H Functionalization of Iridium(III) Emitters. Organometallics.
• Popova, E., et al. (2023).

• Buchwald–Hartwig amination. (2023, December 27). In Wikipedia. [Link]

• Majek, M., & Von Wangelin, A. J. (2020). Visible-Light-Induced, Base-Promoted Transition-Metal-Free Dehalogenation of Aryl Fluorides, Chlorides, Bromides, and Iodides. Organic Letters.
• Preventing debromination in reactions with 2-Bromo-4-iodopyridine. (2025). BenchChem.
• Frank, É., & Keglevich, G. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry.
• Serra, C., et al. (2009). Methods for the determination of phenolic brominated flame retardants, and by-products, formulation intermediates and decomposition products of brominated flame retardants in water.
• Kumar, P., et al. (2012). Bromination at C-5 of Pyrimidine and C-8 of Purine Nucleosides with 1,3-Dibromo-5,5-dimethylhydantoin. Tetrahedron Letters.

• How to Troubleshoot a Reaction. (n.d.). University of Rochester, Department of Chemistry. Retrieved January 23, 2026, from [Link]

• A kind of preparation method of 2-amino-4-bromopyrimidine. (2017).
• Puleo, T. R., et al. (2020). Base-catalyzed aryl halide isomerization enables the 4-selective substitution of 3-bromopyridines. Chemical Science.
• Eckhardt, A. K., et al. (2021). Phosphine-catalysed reductive coupling of dihalophosphanes. Dalton Transactions.
• An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxyl
• Singh, U. K., & Kumar, S. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions.
• Kumar, P., et al. (2012). Bromination at C-5 of pyrimidine and C-8 of purine nucleosides with 1,3-dibromo-5,5-dimethylhydantoin. Tetrahedron Letters.
• Troubleshooting guide for incomplete Epibromohydrin reactions. (2025). BenchChem.
• Preventing decomposition of 2-Bromo-4-fluorophenol during reactions. (2025). BenchChem.
• Development of Analytical Methods for the Determination of N-Bromosuccinimide in Different Active Pharmaceutical Ingredients by High-Performance Ion Chromatography with Suppressed Conductivity Detection. (2015).
• McNally, A., et al. (2016). Ni-catalyzed Cross-coupling of Redox-Active Esters with Boronic Acids. Organic Letters.

• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. (n.d.). Organic Chemistry Portal. Retrieved January 23, 2026, from [Link]

• Suzuki-Miyaura Coupling. (2021, November 21). Chemistry LibreTexts.
• Zirconocene(III) in Organic Synthesis: Does the Ugly Duckling Become a Swan? (2022). Molecules.
• Development of a Buchwald-Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. (2025). Journal of Medicinal Chemistry.
• Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. (2015).
• Phosphines. (2021, August 15). Chemistry LibreTexts.
• Bromination at C-5 of Pyrimidine and C-8 of Purine Nucleosides with 1,3-Dibromo-5,5-dimethylhydantoin. (2012). Tetrahedron Letters.
• Speciation Control During Suzuki–Miyaura Cross-Coupling of Haloaryl and Haloalkenyl MIDA Boronic Esters. (2015).
• Visible-Light Photocatalytic Reduction of Aryl Halides as a Source of Aryl Radicals. (2021).
• Suzuki–Miyaura Reactions of (4-bromophenyl)
• Bromination of Pyrimidines: A Simple Inexpensive Method. (2014). Australian Journal of Chemistry.
• Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-Bromo-4-methylpyridine. (2025). BenchChem.
• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. (2004). The Journal of Organic Chemistry.
• Troubleshooting Suzuki coupling with 2-(2-Bromophenyl)acetophenone. (2025). BenchChem.
• Ligand design for cross-couplings: phosphines. (2024, January 9). OpenChemHub. YouTube.
• Photochemical Dehalogenation of Aryl Halides: Importance of Halogen Bonding. (2019). The Journal of Physical Chemistry A.
• Identification and preparation of debromination products of DBDPE photodegradation by HPLC-APPI-MS coupled to semi-preparative liquid chrom

• Suzuki Coupling: Mechanism & Examples. (n.d.). NROChemistry. Retrieved January 23, 2026, from [Link]

• Buchwald-Hartwig Amination. (2021, August 15). Chemistry LibreTexts.
• Stability of a Series of BODIPYs in Acidic Conditions: An Experimental and Computational Study into the Role of the Substituents at Boron. (2018). The Journal of Organic Chemistry.

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Technical Support Center: Optimizing Temperature and Reaction Time for Complete Conversion

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals aiming to achieve complete conversion in their chemical reactions. Here, we move beyond simple protocols to explain the underlying principles of reaction optimization, empowering you to troubleshoot effectively and design robust, efficient, and scalable synthetic routes.

Section 1: Fundamental Principles: The "Why" Behind Optimization

Achieving complete conversion is a balancing act. The two most powerful levers at our disposal are temperature and reaction time. Understanding their interplay is critical.

The Role of Temperature: The Arrhenius Equation

Temperature is the accelerator pedal of your reaction. Increasing the temperature provides molecules with more kinetic energy, leading to more frequent and more energetic collisions.[1][2] This relationship is quantified by the Arrhenius equation :

k = A e-Ea/RT

Where:

• k is the reaction rate constant.

• A is the pre-exponential factor (frequency of correctly oriented collisions).

• Ea is the activation energy (the minimum energy required for a reaction to occur).

• R is the ideal gas constant.

• T is the absolute temperature in Kelvin.

Causality Insight: The exponential term in this equation reveals that even a small increase in temperature can lead to a significant increase in the reaction rate constant (k).[3] As a rule of thumb, for many organic reactions, a 10°C increase in temperature can roughly double the reaction rate.[4] However, this is a double-edged sword. The rates of undesired side reactions and product degradation also increase with temperature, often at different rates than the desired reaction.[5]

The Role of Time: Reaction Kinetics

Reaction time is simply how long you allow the reactants to transform into products. The required time depends on the reaction's intrinsic speed, or kinetics. While a detailed kinetic profile requires extensive study, a basic understanding of reaction orders is essential for troubleshooting:

• First-Order Reactions: The rate depends on the concentration of a single reactant. The time to reach a certain percentage of completion is constant, regardless of the initial concentration.

• Second-Order Reactions: The rate depends on the concentration of two reactants (or the square of one). These reactions slow down more dramatically as reactants are consumed.

Causality Insight: If a reaction appears to stall, it might be a second-order reaction running out of steam as reactant concentrations drop. Simply waiting longer may not be an effective strategy. Conversely, for a first-order reaction, if 50% conversion is achieved in 1 hour, 75% will be achieved in 2 hours, and 87.5% in 3 hours. Understanding this can prevent unnecessarily long reaction times.

Section 2: Experimental Design & Strategy

A systematic approach is crucial for efficient optimization. Randomly changing conditions is inefficient and can be misleading.

Strategy 1: Traditional One-Factor-at-a-Time (OFAT)

This classic method involves holding all variables constant while altering one (e.g., temperature) to observe its effect. While simple, it can miss the optimal conditions that arise from the interaction between variables.

Strategy 2: Design of Experiments (DoE)

Design of Experiments (DoE) is a statistical method for systematically varying multiple factors simultaneously to find the optimal conditions with a minimal number of experiments.[6][7][8] This approach is highly recommended as it can reveal interactions between variables (e.g., a specific temperature and time combination) that OFAT would miss.[9][10]

The Importance of Monitoring

You cannot optimize what you cannot measure. Real-time or frequent reaction monitoring is non-negotiable.

• Thin-Layer Chromatography (TLC): A rapid, inexpensive, and invaluable tool for qualitatively monitoring the disappearance of starting materials and the appearance of products.[11][12][13]

• High-Performance Liquid Chromatography (HPLC) & Gas Chromatography (GC): Quantitative methods that provide precise measurements of conversion, product purity, and byproduct formation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used for in-situ monitoring or analysis of aliquots to determine the ratio of starting material to product.

dot graph TD { rankdir=TB; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} caption: Workflow for systematic reaction optimization.

Section 3: Troubleshooting Guide & FAQs

This section addresses common issues encountered during optimization experiments in a question-and-answer format.

Q1: My reaction is stalled and won't go to completion, even after a very long time. What should I do?

A1: This is a classic problem that can have several root causes. Simply increasing the temperature or waiting longer may not be the solution.

• Causality - Reversible Reaction/Equilibrium: Many reactions are reversible. As product accumulates, the reverse reaction rate increases until it equals the forward rate, establishing an equilibrium where net conversion stops.[14]

  • Solution: Try removing a byproduct (e.g., water with a Dean-Stark trap) to drive the equilibrium forward (Le Châtelier's principle).

• Causality - Product Inhibition: The product itself may be binding to and inhibiting the catalyst or a reactant, effectively poisoning its own formation.[15][16][17][18] This is common in enzymatic and some catalytic reactions.

  • Solution: If possible, perform the reaction in a system where the product is continuously removed as it forms (e.g., reactive distillation or by precipitation).

• Causality - Catalyst Deactivation: The catalyst may be degrading over time due to thermal stress, fouling by impurities, or coking.[5][19][20][21][22] The rate of deactivation is often temperature-dependent.

  • Solution: First, confirm catalyst activity with a fresh batch. If deactivation is the issue, you may need to operate at a lower temperature for a longer time, use a more robust catalyst, or add the catalyst in portions over the course of the reaction.

Q2: I'm seeing significant byproduct formation when I increase the temperature to speed up the reaction. How can I mitigate this?

A2: This indicates that the activation energy (Ea) for the side reaction is comparable to or lower than that of your desired reaction, or that your product is degrading at higher temperatures.

• Causality - Competing Kinetic vs. Thermodynamic Pathways: You may have a desired, faster "kinetic" product and a more stable, but slower-forming "thermodynamic" byproduct. Higher temperatures often favor the thermodynamic product.

  • Solution: Find the "sweet spot." Systematically lower the temperature in increments (e.g., 10°C) and extend the reaction time. The goal is to find a temperature where the rate of the desired reaction is significantly faster than the side reaction. This is where a time-course study at different temperatures is invaluable.

dot graph { layout=neato; node [shape=plaintext, fontcolor="#202124"]; edge [color="#5F6368"];

} caption: Balancing desired reaction rate against side reactions.

Q3: How do I know if my product is degrading at the reaction temperature?

A3: Product instability is a common cause of low yields, especially in reactions requiring harsh conditions.

• Solution - The Stability Test: This is a crucial, self-validating control experiment.

  • Dissolve a pure sample of your desired product in the reaction solvent.

  • Add all reagents except the key starting material.

  • Heat this mixture to the intended reaction temperature.

  • Monitor the concentration of your product over time using HPLC or GC. If the concentration decreases, you have a stability problem. You must find a lower temperature or a shorter reaction time.

Q4: My reaction works well at a small scale, but fails to reach completion upon scale-up. Why?

A4: Scale-up introduces challenges related to heat and mass transfer.[23] What works in a 100 mL flask may fail in a 20 L reactor.

• Causality - Heat Transfer: Large reactors have a much lower surface-area-to-volume ratio.[23][24] This makes it harder to remove heat from exothermic reactions or to heat the entire volume evenly.[24] An exotherm that causes a mild 2°C rise in a flask could lead to a dangerous runaway reaction at scale.[25]

  • Solution: Monitor the internal reaction temperature, not just the heating bath temperature.[25] For exothermic reactions, scaling up often requires slower addition of reagents to manage heat generation.

• Causality - Mixing: Inefficient stirring in a large vessel can create localized "hot spots" or areas of high reactant concentration, leading to side reactions.

  • Solution: Ensure the stirring is adequate for the vessel geometry and reaction viscosity. What appears well-mixed at the surface may be stagnant at the bottom.

Section 4: Key Experimental Protocols

Protocol 1: Time-Course Study to Monitor Reaction Progress

• Setup: Assemble the reaction under your chosen conditions (e.g., 60°C). Ensure efficient stirring and place a needle through a septum for sampling.

• Time Zero (t=0) Sample: Immediately after all reagents are mixed, withdraw a small aliquot (~0.1 mL) and quench it immediately in a vial containing a suitable solvent and quenching agent (e.g., cold buffer, water). This is your baseline.

• Periodic Sampling: At regular intervals (e.g., 30, 60, 90, 120, 240 minutes), withdraw and quench another aliquot. The interval should be adjusted based on the expected reaction speed.[11]

• Analysis: Analyze all quenched samples by a single method (e.g., HPLC, GC) at the same time to avoid analytical variability.

• Data Plotting: Plot % Conversion vs. Time. This curve will reveal the reaction rate and the time required to reach a plateau (completion or stall).

Protocol 2: Determining Reaction Order via Initial Rates

This method helps diagnose kinetic issues.[26]

• Experiment 1 (Baseline): Run the reaction with standard concentrations of reactants (e.g., [A] = 1.0 M, [B] = 1.0 M) and measure the initial rate (conversion over the first 5-10% of the reaction).

• Experiment 2 (Vary [A]): Double the concentration of reactant A ([A] = 2.0 M) while keeping [B] constant ([B] = 1.0 M). Measure the new initial rate.

• Experiment 3 (Vary [B]): Return [A] to its original concentration ([A] = 1.0 M) and double the concentration of reactant B ([B] = 2.0 M). Measure the new initial rate.

• Analysis: [27]

  • If doubling [A] doubled the rate, the reaction is first-order in A.

  • If doubling [A] quadrupled the rate, the reaction is second-order in A.[26]

  • If doubling [A] had no effect on the rate, the reaction is zero-order in A.

  • Repeat the logic for reactant B.

Section 5: Data Presentation

Table 1: Example Data from a Temperature Screening Study

Experiment	Temperature (°C)	Reaction Time (h)	Conversion (%)	Key Impurity (%)
1	40	24	75	<0.5
2	60	8	98	1.2
3	80	3	>99	5.8
4	60	12	>99	1.5

Analysis: This data suggests that 80°C is fast but generates significant impurities. 60°C provides a good balance, achieving high conversion with acceptable purity by extending the time slightly to 12 hours.

References

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• Impact of Temperature on Reaction Rate in Catalytic Reactions.
• Deactivation Kinetics of the Catalytic Alkylation Reaction. (2020-05-29).
• Determining Order from Experimental D
• Design of experiments: An efficient approach to process optimis
• How To Run A Reaction: Reaction: Analysis I. University of Rochester.
• Product inhibition. Taylor & Francis.
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• When writing chemical equations in chemistry, what does it mean when something is reacting incompletely with another thing?. (2022-02-27). Quora.
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• Determining a rate law using initial rates d
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• Inhibitors & Cofactors - What they Are | End-product Inhibition. (2024-12-16). Save My Exams.
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• Design of Experiments (DoE) Studies. Mettler Toledo.
• Arrhenius equ
• Inhibitors & Cofactors - What they Are | End-product Inhibition. (2025-10-23). YouTube.
• Monitoring Chemical Reactions: Process & Example. Study.com.
• Design of Experiments (DoE) and Process Optimization. A Review of Recent Publications.
• Reaction Kinetics. University of Oxford.

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Reference Data & Comparative Studies

A Comparative Guide to the Structural Confirmation of 4-Bromo-2-ethoxypyrimidine: An In-Depth 1H NMR Analysis and Methodological Comparison

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and medicinal chemistry, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. Pyrimidine derivatives, a class of heterocyclic compounds, are of particular interest due to their prevalence in a wide array of therapeutic agents. This guide provides a comprehensive analysis of 1H Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation of 4-Bromo-2-ethoxypyrimidine, a key intermediate in organic synthesis. Furthermore, we will objectively compare the utility of 1H NMR with alternative analytical techniques, namely Mass Spectrometry (MS) and X-ray Crystallography, providing supporting data and experimental protocols to empower researchers in making informed decisions for their analytical workflows.

The Central Role of 1H NMR in Structure Elucidation

1H NMR spectroscopy stands as a primary and indispensable tool for organic chemists. Its power lies in its ability to provide a detailed atomic-level map of a molecule by probing the chemical environment of hydrogen nuclei (protons). The resulting spectrum reveals crucial information about the number of distinct proton sets, their electronic surroundings (chemical shift), and their proximity to neighboring protons (spin-spin coupling). For a molecule such as 4-Bromo-2-ethoxypyrimidine, 1H NMR provides a definitive fingerprint that, when correctly interpreted, unequivocally confirms its structure.

Deconstructing the Predicted 1H NMR Spectrum of 4-Bromo-2-ethoxypyrimidine

Molecular Structure and Proton Environments:

Caption: Molecular structure of 4-Bromo-2-ethoxypyrimidine with proton labels.

Predicted 1H NMR Data:

The expected chemical shifts (δ) and coupling patterns for the protons in 4-Bromo-2-ethoxypyrimidine, in a standard deuterated solvent like CDCl₃, are summarized below. These predictions are based on the analysis of similar pyrimidine structures.[1]

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
(a)	~1.4	Triplet	3H	-O-CH₂-CH₃
(b)	~4.5	Quartet	2H	-O-CH₂ -CH₃
(c)	~8.5	Doublet	1H	Pyrimidine H-6
(d)	~7.2	Doublet	1H	Pyrimidine H-5

Rationale Behind the Predictions:

• Ethoxy Group Protons (a, b): The methyl protons (a) are expected to appear as a triplet due to coupling with the adjacent methylene protons (b). The methylene protons (b) will, in turn, appear as a quartet due to coupling with the methyl protons. This characteristic ethyl group pattern is a key identifier. The chemical shift of the methylene protons is significantly downfield (~4.5 ppm) due to the deshielding effect of the adjacent oxygen atom.

• Pyrimidine Ring Protons (c, d): The protons on the pyrimidine ring are in an aromatic environment and thus appear at lower field. The H-6 proton (c) is adjacent to a nitrogen atom, which is strongly electron-withdrawing, causing a significant downfield shift to around 8.5 ppm. The H-5 proton (d) is influenced by the adjacent bromine atom and the overall aromatic system, leading to a predicted chemical shift of approximately 7.2 ppm. The coupling between these two adjacent protons would result in both signals appearing as doublets.

Experimental Protocol for 1H NMR Analysis

To ensure the acquisition of high-quality, reproducible data for the structural confirmation of 4-Bromo-2-ethoxypyrimidine, the following experimental protocol is recommended.[2]

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the synthesized 4-Bromo-2-ethoxypyrimidine.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry 5 mm NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ 0.00 ppm).

2. NMR Instrument Parameters:

• Spectrometer Frequency: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.[2]

• Pulse Sequence: A standard single-pulse experiment is typically sufficient for routine 1H NMR.

• Number of Scans: 16 to 64 scans are generally adequate to achieve a good signal-to-noise ratio, depending on the sample concentration.

• Spectral Width: A spectral width of -2 to 12 ppm is appropriate for most organic compounds, including pyrimidine derivatives.[2]

3. Data Processing and Analysis:

• Apply Fourier transformation to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

• Phase correct the spectrum to ensure all peaks are in the absorptive mode.

• Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

• Integrate the signals to determine the relative number of protons corresponding to each peak.

• Analyze the chemical shifts, multiplicities (splitting patterns), and coupling constants to assign the signals to the respective protons in the molecule.

Caption: Experimental workflow for 1H NMR analysis.

Comparative Analysis with Alternative Techniques

While 1H NMR is a powerful tool, a multi-technique approach is often employed in the pharmaceutical industry to provide orthogonal data for unequivocal structure confirmation. Here, we compare 1H NMR with Mass Spectrometry and X-ray Crystallography for the analysis of 4-Bromo-2-ethoxypyrimidine.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments. For 4-Bromo-2-ethoxypyrimidine, MS would be highly valuable for confirming the molecular weight and elemental composition.

Key Advantages of MS:

• High Sensitivity: MS can detect very small amounts of sample.

• Molecular Weight Determination: It provides the exact molecular weight of the compound.

• Isotopic Pattern: The presence of a bromine atom in 4-Bromo-2-ethoxypyrimidine would result in a characteristic isotopic pattern (M and M+2 peaks of nearly equal intensity), providing strong evidence for the presence of bromine.[3]

• Fragmentation Analysis: Tandem MS (MS/MS) can provide information about the connectivity of atoms within the molecule by analyzing its fragmentation patterns.[3]

Limitations Compared to NMR:

• Limited Stereochemical Information: MS generally does not provide information about the 3D arrangement of atoms (stereochemistry).

• Isomer Differentiation: Distinguishing between isomers with the same mass can be challenging without chromatographic separation.

Predicted Fragmentation Pathway for 4-Bromo-2-ethoxypyrimidine:

Caption: Predicted major fragmentation pathways for 4-Bromo-2-ethoxypyrimidine in EI-MS.

X-ray Crystallography

X-ray crystallography is the gold standard for determining the three-dimensional structure of a molecule in the solid state. If a suitable single crystal of 4-Bromo-2-ethoxypyrimidine can be grown, this technique can provide an unambiguous structural determination.

Key Advantages of X-ray Crystallography:

• Unambiguous Structure Determination: It provides a precise 3D model of the molecule, including bond lengths, bond angles, and stereochemistry.[4]

• Solid-State Conformation: It reveals the conformation of the molecule in the crystalline state.

Limitations Compared to NMR:

• Crystal Growth: The primary limitation is the need to grow a high-quality single crystal, which can be a challenging and time-consuming process.[4]

• Solid-State vs. Solution Structure: The structure in the solid state may not always be representative of the structure in solution, which is often more biologically relevant.

• Dynamic Information: It provides a static picture of the molecule and does not give information about dynamic processes that may occur in solution.

Conclusion: A Synergistic Approach to Structure Confirmation

In the rigorous environment of drug development, relying on a single analytical technique is often insufficient. While 1H NMR spectroscopy provides an unparalleled level of detail regarding the proton framework of 4-Bromo-2-ethoxypyrimidine in solution, its power is amplified when used in conjunction with other methods. Mass spectrometry offers crucial confirmation of the molecular weight and elemental composition, with the characteristic bromine isotope pattern serving as a key diagnostic tool. For an absolute and unambiguous determination of the three-dimensional structure, X-ray crystallography , provided a suitable crystal can be obtained, remains the definitive technique.

Ultimately, the choice of analytical methods will depend on the specific requirements of the research, the available instrumentation, and the properties of the compound itself. However, a comprehensive approach that leverages the complementary strengths of 1H NMR, MS, and potentially X-ray crystallography, provides the most robust and scientifically sound strategy for the structural confirmation of 4-Bromo-2-ethoxypyrimidine and other novel chemical entities.

References

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• ResearchGate. IR, NMR spectral data of pyrimidine derivatives. ResearchGate. [Link]

• MDPI. Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. MDPI. [Link]

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Deconstructing the Signature Fragmentation of 4-Bromo-2-ethoxypyrimidine: A Mass Spectrometry Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the precise structural elucidation of novel compounds is paramount. 4-Bromo-2-ethoxypyrimidine, a substituted pyrimidine, represents a class of heterocyclic compounds with significant potential in medicinal chemistry. Mass spectrometry stands as a cornerstone technique for confirming the molecular weight and deducing the structure of such molecules. This guide provides an in-depth analysis of the expected mass spectrum of 4-Bromo-2-ethoxypyrimidine, comparing its predicted fragmentation patterns with those of analogous structures to offer a comprehensive interpretation framework.

The Foundational Principles: Ionization and Isotopic Abundance

Electron Ionization (EI) is a common technique used to generate ions for mass analysis. In this process, a high-energy electron beam bombards the sample molecule, leading to the ejection of an electron and the formation of a positively charged molecular ion (M⁺). This molecular ion is often unstable and undergoes fragmentation, breaking into smaller, charged fragments. The resulting mass spectrum is a plot of the mass-to-charge ratio (m/z) of these ions versus their relative abundance.

A key feature in the mass spectrum of 4-Bromo-2-ethoxypyrimidine is the presence of bromine. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with near-equal natural abundance (approximately 50.7% and 49.3%, respectively).[1][2] This results in a characteristic isotopic pattern for any bromine-containing fragment, which will appear as a pair of peaks (an "M" and "M+2" peak) of roughly equal intensity, separated by two m/z units.[1][2] This isotopic signature is a powerful diagnostic tool for identifying brominated compounds.

Predicted Mass Spectrum of 4-Bromo-2-ethoxypyrimidine

The molecular formula of 4-Bromo-2-ethoxypyrimidine is C₆H₇BrN₂O. The nominal molecular weight is approximately 202 g/mol for the ⁷⁹Br isotope and 204 g/mol for the ⁸¹Br isotope. The mass spectrum is therefore expected to show a prominent molecular ion peak cluster at m/z 202 and 204.

The fragmentation of the molecular ion is anticipated to proceed through several key pathways, driven by the relative stabilities of the resulting ions and neutral losses. The pyrimidine ring, being aromatic, is relatively stable, suggesting that initial fragmentation will likely involve the substituents.[3][4]

Key Fragmentation Pathways:

• Loss of an Ethylene Molecule (C₂H₄): A common fragmentation pathway for ethers is the loss of an alkene via a McLafferty-type rearrangement or other mechanisms.[5][6] For 4-Bromo-2-ethoxypyrimidine, the loss of ethylene (28 Da) from the ethoxy group would lead to a fragment ion at m/z 174/176.

• Alpha-Cleavage of the Ethoxy Group: Cleavage of the C-C bond adjacent to the oxygen atom (alpha-cleavage) in the ethoxy group would result in the loss of a methyl radical (•CH₃, 15 Da), yielding a fragment at m/z 187/189.[5][6]

• Loss of the Ethoxy Radical (•OC₂H₅): Cleavage of the C-O bond can lead to the loss of an ethoxy radical (45 Da), resulting in a brominated pyrimidine cation at m/z 157/159.[4]

• Loss of Bromine Radical (•Br): The C-Br bond can also cleave, leading to the loss of a bromine radical (79 or 81 Da). This would produce a fragment ion at m/z 123.

• Ring Fragmentation: Subsequent fragmentation of the pyrimidine ring itself can occur, although this is generally less favorable than the loss of substituents.[3][7]

The following diagram illustrates the predicted primary fragmentation pathways for 4-Bromo-2-ethoxypyrimidine.

Caption: Predicted major fragmentation pathways of 4-Bromo-2-ethoxypyrimidine.

Comparative Analysis with Analogous Compounds

To substantiate these predictions, we can compare the expected fragmentation of 4-Bromo-2-ethoxypyrimidine with the known mass spectra of similar molecules.

1-Bromo-4-ethoxybenzene

This compound, with a molecular formula of C₈H₉BrO, shares the bromo and ethoxy functional groups with our target molecule, but on a benzene ring. Its NIST mass spectrum shows a strong molecular ion peak at m/z 200/202.[8][9][10] A prominent fragment is observed at m/z 172/174, corresponding to the loss of ethylene (C₂H₄), which is consistent with our prediction for 4-Bromo-2-ethoxypyrimidine.[8][9][10] Another significant peak is at m/z 121, resulting from the loss of both bromine and ethylene.

Brominated Pyrimidines

Studies on the mass spectrometry of various pyrimidine derivatives indicate that the pyrimidine ring is a stable entity.[3][4][7] Fragmentation often initiates with the loss of side-chain functional groups.[3][4] For instance, in the mass spectrum of 4-bromopyrimidine, the molecular ion is a major peak, and a significant fragment corresponds to the loss of the bromine atom.[11]

Aliphatic Ethers

The fragmentation of aliphatic ethers is well-characterized. Alpha-cleavage, leading to the formation of an oxonium ion, is a dominant pathway.[5][6] For example, in the mass spectrum of diethyl ether, a major peak is observed at m/z 59, corresponding to the [CH₃CH₂O=CH₂]⁺ ion formed through the loss of a methyl radical. Beta-elimination, leading to the loss of an alkene, is also a common fragmentation route.[6]

The following table summarizes the predicted key fragments for 4-Bromo-2-ethoxypyrimidine and compares them with observed fragments of analogous compounds.

Predicted Fragment (4-Bromo-2-ethoxypyrimidine)	m/z (⁷⁹Br/⁸¹Br)	Proposed Structure/Loss	Analogous Fragment (Compound)	Observed m/z (Analog)	Reference
[M]⁺	202/204	Molecular Ion	[M]⁺ (1-Bromo-4-ethoxybenzene)	200/202	[8][9][10]
[M - C₂H₄]⁺	174/176	Loss of ethylene	[M - C₂H₄]⁺ (1-Bromo-4-ethoxybenzene)	172/174	[8][9][10]
[M - •CH₃]⁺	187/189	Loss of methyl radical (alpha-cleavage)	[M - •CH₃]⁺ (Aliphatic ethers)	Varies	[5][6]
[M - •OC₂H₅]⁺	157/159	Loss of ethoxy radical	[M - Br]⁺ (4-Bromopyrimidine)	79	[11]
[M - •Br]⁺	123	Loss of bromine radical	[M - Br - C₂H₄]⁺ (1-Bromo-4-ethoxybenzene)	121	[8][9][10]

Experimental Protocol: Acquiring a Mass Spectrum

For researchers aiming to acquire a mass spectrum of 4-Bromo-2-ethoxypyrimidine or similar compounds, a standard procedure using a Gas Chromatography-Mass Spectrometry (GC-MS) system with an electron ionization source is recommended.

Step-by-Step Methodology:

• Sample Preparation: Dissolve a small amount (e.g., 1 mg) of 4-Bromo-2-ethoxypyrimidine in a suitable volatile solvent (e.g., 1 mL of dichloromethane or ethyl acetate).

• GC Separation:

  • Injector Temperature: 250 °C

  • Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

• Mass Spectrometry Detection:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-400.

The following diagram outlines the experimental workflow for GC-MS analysis.

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A Comparative Guide to High-Performance Liquid Chromatography for Purity Assessment of 4-Bromo-2-ethoxypyrimidine

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the intricate process of drug discovery and development, the purity of every component is paramount. This is especially true for pharmaceutical intermediates, which are the building blocks of active pharmaceutical ingredients (APIs). The presence of unwanted chemicals, even in trace amounts, can significantly impact the efficacy and safety of the final drug product.[1][2] 4-Bromo-2-ethoxypyrimidine is an important intermediate in the synthesis of various pharmaceutical compounds.[3][4] Its molecular structure, featuring a pyrimidine ring, makes it a valuable scaffold in medicinal chemistry.[4] Impurities in 4-Bromo-2-ethoxypyrimidine can carry over into the final API, potentially altering its biological activity and leading to unforeseen side effects.[5] Therefore, a robust and reliable analytical method for assessing its purity is not just a quality control measure; it is a critical step in ensuring the safety and efficacy of the resulting therapeutic agent.

This guide provides an in-depth technical comparison of a proposed High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 4-Bromo-2-ethoxypyrimidine with other analytical techniques. As a self-validating system, the described HPLC protocol is designed to be specific, accurate, and precise, ensuring trustworthy and reproducible results.

Proposed HPLC Method for Purity Assessment of 4-Bromo-2-ethoxypyrimidine

Based on the chemical properties of 4-Bromo-2-ethoxypyrimidine and established chromatographic principles for pyrimidine derivatives, a reversed-phase HPLC (RP-HPLC) method is proposed as the most suitable for its purity analysis.

Rationale for Method Selection

Reversed-phase HPLC is the most widely used chromatographic technique for the analysis of pharmaceutical compounds due to its versatility and compatibility with a broad range of analytes.[6] For a moderately polar compound like 4-Bromo-2-ethoxypyrimidine, a C18 stationary phase provides excellent retention and separation from potential impurities. The selection of a UV detector is based on the presence of the pyrimidine ring, which is a chromophore that absorbs UV light, allowing for sensitive detection.

Experimental Workflow

The following diagram illustrates the proposed experimental workflow for the HPLC analysis of 4-Bromo-2-ethoxypyrimidine.

Caption: Experimental workflow for HPLC purity assessment.

Detailed HPLC Protocol

Chromatographic Conditions:

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	25 °C
Detection	UV at 254 nm
Run Time	15 minutes

System Suitability:

Before sample analysis, the chromatographic system must be equilibrated by pumping the mobile phase until a stable baseline is achieved. A system suitability solution (a standard solution of 4-Bromo-2-ethoxypyrimidine) should be injected five times. The results should meet the following criteria:

• Tailing Factor: ≤ 2.0

• Theoretical Plates: ≥ 2000

• Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%

Sample Preparation:

• Standard Solution: Accurately weigh about 10 mg of 4-Bromo-2-ethoxypyrimidine reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Sample Solution: Accurately weigh about 10 mg of the 4-Bromo-2-ethoxypyrimidine sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

Analysis:

Inject the standard and sample solutions into the chromatograph and record the chromatograms. The purity is typically calculated using the area normalization method.

Comparison with Alternative Analytical Methods

While HPLC is the proposed method of choice, it is important to understand its advantages and disadvantages in comparison to other potential analytical techniques for purity assessment.

Method Selection Logic

The following diagram outlines the decision-making process for selecting the most appropriate analytical method for purity assessment of a pharmaceutical intermediate like 4-Bromo-2-ethoxypyrimidine.

Caption: Decision tree for analytical method selection.

Comparative Analysis

Method	Principle	Advantages for 4-Bromo-2-ethoxypyrimidine	Disadvantages for 4-Bromo-2-ethoxypyrimidine
HPLC (Proposed)	Differential partitioning between a liquid mobile phase and a solid stationary phase.	High resolution and sensitivity. Quantitative accuracy. Suitable for non-volatile and thermally labile compounds.	Requires specialized equipment and solvents.
Gas Chromatography (GC)	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	High resolution for volatile compounds.	Not suitable for non-volatile or thermally labile compounds; potential for degradation of the analyte.
Thin Layer Chromatography (TLC)	Separation on a thin layer of adsorbent material.	Simple, rapid, and inexpensive for qualitative analysis.	Lower resolution and sensitivity compared to HPLC. Primarily qualitative or semi-quantitative.
Nuclear Magnetic Resonance (NMR)	Absorption of electromagnetic radiation by atomic nuclei in a magnetic field.	Provides detailed structural information. Quantitative NMR (qNMR) can determine purity without a reference standard of the analyte itself.	Lower sensitivity compared to HPLC. qNMR requires a certified internal standard and can be more complex for routine quality control.

Hypothetical Method Validation Data

To demonstrate the robustness of the proposed HPLC method, the following table presents a set of hypothetical but realistic data that would be expected from a method validation study conducted according to the International Council for Harmonisation (ICH) guidelines.

Validation Parameter	Hypothetical Result	Acceptance Criteria
Linearity (r²)	0.9995	≥ 0.999
Precision (RSD%)	0.85%	≤ 2.0%
Accuracy (% Recovery)	99.5% - 101.2%	98.0% - 102.0%
Specificity	No interference from potential impurities at the retention time of the main peak.	Peak purity index > 0.999
Limit of Detection (LOD)	0.01%	Reportable
Limit of Quantitation (LOQ)	0.03%	Reportable

Conclusion

The proposed reversed-phase HPLC method offers a specific, sensitive, and accurate approach for the purity assessment of 4-Bromo-2-ethoxypyrimidine. Its high resolving power makes it superior to TLC for quantitative analysis, while its suitability for non-volatile compounds provides a distinct advantage over GC. Although NMR is a powerful tool for structural elucidation, HPLC is better suited for routine quality control due to its higher throughput and sensitivity for impurity profiling. The self-validating nature of the proposed HPLC protocol, underscored by rigorous system suitability and method validation, ensures the generation of trustworthy data, which is fundamental to the integrity of the drug development process.

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• Brown, D. J. (1984). Comprehensive Heterocyclic Chemistry. In A. R. Katritzky & C. Y. Rees (Eds.), Comprehensive Heterocyclic Chemistry (Vol. 3, p. 139). Pergamon Press.

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A Comparative Guide to the Kinetic Landscape of 4-Bromo-2-ethoxypyrimidine Cross-Coupling Reactions

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the landscape of modern synthetic chemistry, the functionalization of heterocyclic scaffolds is a cornerstone of drug discovery and materials science. Among these, pyrimidine derivatives are of paramount importance, forming the core of numerous biologically active compounds.[1][2] 4-Bromo-2-ethoxypyrimidine stands out as a versatile building block, amenable to various palladium-catalyzed cross-coupling reactions to generate novel molecular architectures. Understanding the kinetic profiles of these transformations is crucial for reaction optimization, process scale-up, and the rational design of synthetic routes.

This guide provides a comparative analysis of the kinetic studies of three seminal cross-coupling reactions—Suzuki-Miyaura, Heck, and Sonogashira—as applied to 4-Bromo-2-ethoxypyrimidine. By delving into the mechanistic nuances and presenting supporting experimental data from analogous systems, we aim to equip researchers with the insights necessary to navigate the synthetic utility of this important intermediate.

The Influence of the Pyrimidine Core on Reaction Kinetics

The electronic nature of the 4-Bromo-2-ethoxypyrimidine substrate plays a significant role in dictating the rates of cross-coupling reactions. The pyrimidine ring is inherently electron-deficient due to the presence of two nitrogen atoms. This electronic characteristic generally accelerates the oxidative addition step, which is often the rate-determining step in many palladium-catalyzed cycles.[3] The 2-ethoxy group, being an electron-donating group, can modulate the electron density of the ring, potentially influencing catalyst-substrate interactions and subsequent reaction steps.

Comparative Kinetic Analysis of Coupling Reactions

While specific kinetic data for 4-Bromo-2-ethoxypyrimidine is not extensively published, we can infer its reactivity by examining studies on structurally similar brominated heterocycles and substituted aryl bromides. The following sections compare the expected kinetic behavior of 4-Bromo-2-ethoxypyrimidine in Suzuki, Heck, and Sonogashira coupling reactions.

Suzuki-Miyaura Coupling: A Versatile C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for creating carbon-carbon bonds between organoboron compounds and organic halides.[4][5][6] The catalytic cycle, illustrated below, involves oxidative addition, transmetalation, and reductive elimination.

Caption: Catalytic cycle of the Heck coupling reaction.

Similar to the Suzuki reaction, oxidative addition is often the rate-limiting step in the Heck reaction with aryl bromides. [7]Therefore, the electronic properties of the aryl halide are critical. Studies on the Heck coupling of bromoheterocycles have shown that electron-deficient systems are generally more reactive. [8]The reaction is also highly dependent on the choice of catalyst, solvent, and base. [8] For 4-Bromo-2-ethoxypyrimidine, the electron-deficient pyrimidine ring is expected to facilitate the initial oxidative addition. The reaction kinetics will also be influenced by the nature of the alkene coupling partner. Electron-deficient alkenes, such as acrylates, tend to react faster than electron-rich alkenes.

Table 2: General Conditions for Heck Coupling of Bromoheterocycles

Substrate	Olefin	Catalyst System	Base	Solvent	Observations	Reference
(R)-6-bromo-N-(1-phenylethyl)thieno[2,3-d]pyrimidin-4-amine	Various acrylates	Pd(OAc)2 / P(o-tol)3	Et3N	Acetonitrile	Reaction highly dependent on catalyst, solvent, and base. [8]	[8]
2-Bromopyridine	Styrene	Pd(OAc)2 / P(o-tol)3	Et3N	Acetonitrile	Common conditions for N-containing heterocycles. [1]	[1]

The successful Heck coupling of related brominated pyrimidine derivatives suggests that 4-Bromo-2-ethoxypyrimidine would be a viable substrate under similar conditions. A detailed kinetic study would be necessary to quantify the precise reaction rates and optimize conditions.

Sonogashira Coupling: Synthesis of Alkynyl-Substituted Aromatics

The Sonogashira coupling reaction is a powerful tool for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. [9][10]This reaction is typically catalyzed by a palladium complex in the presence of a copper(I) co-catalyst and an amine base.

Caption: General workflow for a kinetic study of a cross-coupling reaction.

Detailed Step-by-Step Methodology for a Suzuki Coupling Kinetic Study:

• Reaction Setup: A dried Schlenk flask is charged with a magnetic stir bar, the desired solvent (e.g., 1,4-dioxane/water), a base (e.g., K2CO3), and an internal standard (e.g., dodecane). The flask is then evacuated and backfilled with an inert gas (e.g., argon) three times.

• Reactant Addition: 4-Bromo-2-ethoxypyrimidine and the boronic acid derivative are added to the flask. The reaction mixture is then heated to the desired temperature with stirring.

• Catalyst Preparation: In a separate vial, the palladium catalyst (e.g., Pd(PPh3)4) is dissolved in a small amount of degassed solvent.

• Reaction Initiation: The catalyst solution is injected into the reaction flask via a gas-tight syringe to start the reaction (t=0).

• Sampling: At predetermined time intervals, aliquots of the reaction mixture are withdrawn using a syringe and are immediately quenched by adding them to a vial containing a quenching solution (e.g., saturated aqueous NH4Cl).

• Sample Preparation and Analysis: The quenched samples are extracted with an organic solvent (e.g., ethyl acetate), dried over anhydrous Na2SO4, and analyzed by GC-MS or HPLC to determine the concentrations of the reactants and products relative to the internal standard.

• Data Analysis: The concentration of the product is plotted against time. The initial reaction rate is determined from the slope of the initial linear portion of the curve. By varying the concentrations of the reactants and catalyst, the reaction orders and the rate constant can be determined.

This general protocol can be adapted for Heck and Sonogashira reactions by modifying the coupling partners, catalyst system, and reaction conditions as outlined in the tables above.

Conclusion

The palladium-catalyzed cross-coupling of 4-Bromo-2-ethoxypyrimidine offers a powerful avenue for the synthesis of novel pyrimidine derivatives. While direct kinetic data for this specific substrate is limited, a comparative analysis of related systems provides valuable insights into its expected reactivity. The electron-deficient nature of the pyrimidine ring is anticipated to facilitate the often rate-determining oxidative addition step in Suzuki, Heck, and Sonogashira couplings.

This guide provides a framework for researchers to approach the use of 4-Bromo-2-ethoxypyrimidine in these transformations. The provided mechanistic overviews, comparative data, and experimental protocols serve as a foundation for the rational design and optimization of synthetic routes, ultimately accelerating the discovery and development of new chemical entities.

References

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• Al-Zoubi, R. M., et al. (2018). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 23(11), 2943. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6(3), 121-133. [Link]

• Hovd, A. K., et al. (2017). Investigation of Heck coupling on 6-bromo[2,3-d]thienopyrimidines for construction of new EGFR inhibitor lead structures. RSC Advances, 7(57), 35947-35957. [Link]

• ResearchGate. (n.d.). Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids. [Link]

• ResearchGate. (n.d.). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. [Link]

• ResearchGate. (n.d.). Comparative kinetic study of the Suzuki reaction involving 4-bromo.... [Link]

• ACS Publications. (2015). Rate and Mechanism of the Heck Reactions of Arylpalladium Complexes Ligated by a Bidentate P,P Ligand with an Electron-Rich Alkene (Isobutyl Vinyl Ether). [Link]

• ACS Publications. (2021). CBr4 Mediated Oxidative C–N Bond Formation: Applied in the Synthesis of Imidazo[1,2-α]pyridines and Imidazo[1,2-α]pyrimidines. [Link]

• ResearchGate. (n.d.). Heck reactions of alkenes with aryl iodides and aryl bromides: Rate-determining steps deduced from a comparative kinetic study of competing and noncompeting reactions. [Link]

• PubMed Central. (2018). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. [Link]

• Chemistry LibreTexts. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. [Link]

• ResearchGate. (n.d.). Rapid catalyst evaluation for Sonogashira coupling in continuous flow. [Link]

• PubMed Central. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. [Link]

• Growing Science. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. [Link]

• The Royal Society of Chemistry. (2020). Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. [Link]

• Books Gateway. (2016). Heck Coupling. [Link]

• Semantic Scholar. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. [Link]

• Organic Chemistry Frontiers (RSC Publishing). (n.d.). Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins. [Link]

• MDPI. (2020). Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Pyrimidine synthesis. [Link]

• MDPI. (2011). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. [Link]

• Semantic Scholar. (n.d.). Kinetic studies of Heck coupling reactions using palladacycle catalysts: experimental and kinetic modeling of the role of dimer species. [Link]

• ResearchGate. (n.d.). Uncovering the chemistry of C–C bond formation in C -nucleoside biosynthesis: crystal structure of a C -glycoside synthase/PRPP complex. [Link]

• PubMed. (2018). Carbon-carbon bond cleavage and formation reactions in drug metabolism and the role of metabolic enzymes. [Link]

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A Comparative Guide to Pyrimidine Biosynthesis: Uracil, Cytosine, and Thymine

For researchers, scientists, and professionals in drug development, a deep understanding of fundamental biochemical pathways is paramount. Pyrimidine biosynthesis, a critical process for the production of the building blocks of nucleic acids, presents a fascinating case study in metabolic regulation and divergence. This guide provides a side-by-side comparison of the synthesis of the three major pyrimidine bases: uracil (U), cytosine (C), and thymine (T), offering insights into the underlying enzymatic machinery, energetic costs, and regulatory strategies.

Introduction to Pyrimidine Biosynthesis: Two Paths to Essential Building Blocks

Cells employ two primary strategies to acquire pyrimidine nucleotides: the de novo pathway and the salvage pathway. The de novo pathway synthesizes pyrimidine rings from simple precursor molecules, while the salvage pathway recycles pre-existing bases and nucleosides.[1][2] The choice between these pathways is often dictated by the cell's proliferative state and the availability of precursors.[3]

• De Novo Synthesis: This energy-intensive process is particularly active in rapidly dividing cells.[4] It begins with the formation of carbamoyl phosphate and proceeds through a series of enzymatic steps to produce the first pyrimidine nucleotide, uridine monophosphate (UMP).[5][6]

• Salvage Pathway: This more energy-efficient pathway is crucial for non-proliferating cells and for recycling nucleotides from the breakdown of DNA and RNA.[7] It utilizes specific enzymes to convert free pyrimidine bases and nucleosides back into their corresponding nucleotides.

This guide will focus primarily on the de novo pathway to highlight the distinct synthetic routes for uracil, cytosine, and thymine.

The Central Hub: De Novo Synthesis of Uridine Monophosphate (UMP)

The de novo synthesis of all pyrimidine nucleotides converges on the production of UMP. This multi-step process provides the foundational pyrimidine ring structure.

The key precursor molecules for the pyrimidine ring are bicarbonate, the amino acid aspartate, and the amide nitrogen from glutamine.[2] The initial and committed step is the synthesis of carbamoyl phosphate from glutamine, bicarbonate, and two molecules of ATP, a reaction catalyzed by carbamoyl phosphate synthetase II (CPSII) in the cytosol.[1][8]

The subsequent steps leading to UMP are catalyzed by a series of enzymes, some of which are organized into multifunctional proteins in eukaryotes to enhance catalytic efficiency. The overall pathway from precursors to UMP consumes two ATP molecules.[8]

Figure 1: The de novo pyrimidine biosynthesis pathway leading to the central precursor, UMP.

Divergent Paths: Synthesizing Uracil, Cytosine, and Thymine Nucleotides

From the central precursor UMP, the pathways diverge to produce the various uracil, cytosine, and thymine nucleotides required for RNA and DNA synthesis.

Uracil Nucleotides (UTP)

The synthesis of uracil-containing triphosphates is a straightforward phosphorylation cascade.

• UMP to UDP: UMP is first phosphorylated to uridine diphosphate (UDP) by UMP/CMP kinase , utilizing one molecule of ATP.

• UDP to UTP: UDP is then phosphorylated to uridine triphosphate (UTP) by nucleoside diphosphate kinase , which can use any nucleoside triphosphate (most commonly ATP) as the phosphate donor.[9]

Cytosine Nucleotides (CTP)

The synthesis of cytosine nucleotides involves the amination of UTP.

• UTP to CTP: Uridine triphosphate (UTP) is converted to cytidine triphosphate (CTP) by CTP synthetase . This reaction requires an amino group, which is typically donated by glutamine, and the hydrolysis of one molecule of ATP to drive the reaction forward.[8]

Thymine Nucleotides (dTMP)

The synthesis of thymine nucleotides is unique as it occurs at the deoxyribonucleotide level and involves a methylation reaction.

• UDP to dUDP: First, UDP is converted to deoxyuridine diphosphate (dUDP) by ribonucleotide reductase .[8]

• dUDP to dUMP: dUDP is then dephosphorylated to deoxyuridine monophosphate (dUMP).

• dUMP to dTMP: The final and critical step is the methylation of dUMP to deoxythymidine monophosphate (dTMP), catalyzed by thymidylate synthase . This enzyme uses N5,N10-methylenetetrahydrofolate as the methyl group donor.

Figure 2: Divergent pathways for the synthesis of Uracil, Cytosine, and Thymine nucleotides from UMP.

Side-by-Side Comparison of Key Performance Metrics

The synthesis of each pyrimidine base has distinct characteristics in terms of precursor requirements, energy expenditure, and the kinetics of the key enzymes involved.

Parameter	Uracil (UMP) Synthesis	Cytosine (CTP) Synthesis	Thymine (dTMP) Synthesis
Key Precursors	Glutamine, Bicarbonate, Aspartate, PRPP	UTP, Glutamine, ATP	dUMP, N5,N10-methylenetetrahydrofolate
Energy Cost (ATP)	2 ATP per UMP (de novo)	1 ATP per CTP (from UTP)	Indirect (from UMP synthesis)
Key Regulatory Enzyme	Carbamoyl Phosphate Synthetase II (CPSII)	CTP Synthetase	Thymidylate Synthase
Enzyme Kinetics (Human)	CPSII: Km(ATP) ~0.1-0.5 mM; ATCase: Km(Asp) ~1-5 mM; DHODH: Km(DHO) ~5-15 µM; UMPS (OPRT): Km(Orotate) ~2 µM; UMPS (OMPDC): Km(OMP) ~9 µM	CTP Synthetase: Km(UTP) ~0.2-0.5 mM	Thymidylate Synthase: Km(dUMP) ~1-10 µM

Note: The provided Km values are approximate and can vary depending on the specific experimental conditions and isoforms.

Experimental Protocols for Comparative Analysis

To quantitatively compare the synthesis of different pyrimidine bases, a variety of enzymatic and cell-based assays can be employed.

Spectrophotometric Assay for Dihydroorotate Dehydrogenase (DHODH) Activity

This assay measures the activity of DHODH, a key enzyme in the de novo pyrimidine synthesis pathway, by monitoring the reduction of a dye.

Principle: DHODH catalyzes the oxidation of dihydroorotate to orotate, with the concomitant reduction of a co-substrate. In this assay, the reduction of 2,6-dichloroindophenol (DCIP) is monitored spectrophotometrically at 600 nm.

Materials:

• Purified DHODH enzyme or cell lysate

• 1 M Potassium Phosphate buffer, pH 8.0

• 100 mM L-Dihydroorotate

• 10 mM 2,6-dichloroindophenol (DCIP)

• 100 mM Coenzyme Q10 (CoQ10)

• Spectrophotometer capable of reading at 600 nm

Procedure:

• Prepare a reaction mixture containing 50 mM potassium phosphate buffer, 100 µM CoQ10, and 100 µM DCIP.

• Add the enzyme sample (purified DHODH or cell lysate) to the reaction mixture.

• Initiate the reaction by adding 200 µM L-dihydroorotate.

• Immediately monitor the decrease in absorbance at 600 nm for 5-10 minutes at a constant temperature (e.g., 25°C).

• Calculate the rate of the reaction using the molar extinction coefficient of DCIP (21 mM⁻¹cm⁻¹).

Radioisotope Labeling Assay for Pyrimidine Biosynthesis

This method allows for the direct measurement of the rate of synthesis of different pyrimidine nucleotides in cultured cells by tracing the incorporation of a radiolabeled precursor.

Principle: Cells are incubated with a radiolabeled precursor, such as [¹⁴C]aspartate, which is incorporated into newly synthesized pyrimidines. The amount of radioactivity incorporated into specific nucleotides over time is a measure of the synthetic rate.

Materials:

• Cultured cells

• Complete cell culture medium

• [¹⁴C]Aspartic acid

• Trichloroacetic acid (TCA)

• Ethanol

• Scintillation counter and vials

• HPLC system for nucleotide separation (optional)

Procedure:

• Plate cells in a multi-well plate and allow them to adhere and grow to the desired confluency.

• Replace the culture medium with fresh medium containing a known concentration of [¹⁴C]aspartate.

• Incubate the cells for various time points (e.g., 0, 1, 2, 4, 6 hours).

• At each time point, wash the cells with ice-cold PBS to stop the incorporation of the radiolabel.

• Lyse the cells and precipitate the macromolecules (including DNA and RNA) with cold 10% TCA.

• Wash the precipitate with cold ethanol to remove unincorporated radiolabel.

• Dissolve the precipitate in a suitable solvent and measure the radioactivity using a scintillation counter.

• (Optional) To differentiate between the synthesis of different pyrimidine bases, the acid-soluble fraction can be analyzed by HPLC to separate and quantify the radiolabeled UTP, CTP, and dTTP pools.

Figure 3: A simplified workflow for a radioisotope labeling experiment to measure pyrimidine synthesis rates.

Conclusion: A Tale of Three Bases

The synthesis of uracil, cytosine, and thymine, while originating from a common pathway, showcases the elegant complexity of metabolic regulation. The divergence from the central precursor UMP is tightly controlled to meet the cell's specific needs for RNA and DNA synthesis. Understanding the nuances of these pathways, from the kinetics of individual enzymes to the overall energetic costs, is crucial for researchers in fields ranging from basic biochemistry to drug development. The experimental protocols outlined in this guide provide a starting point for the quantitative investigation of these fundamental processes, paving the way for new discoveries and therapeutic interventions.

References

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• Jones, M. E. (1980). Pyrimidine nucleotide biosynthesis in animals: genes, enzymes, and regulation of UMP biosynthesis. Annual Review of Biochemistry, 49, 253–279.

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• Löffler, M., Jöckel, J., Schuster, G., & Becker, C. (1997). Dihydroorotat-ubiquinone reductase links mitochondria in the biosynthesis of pyrimidines. Molecular and Cellular Biochemistry, 174(1-2), 125–129.
• Reyes, P., & Guggenheim, S. J. (1973). Dihydroorotate dehydrogenase from human spleen: kinetic properties and inhibition by 4-hydroxy-pyrazolo(3,4-d)pyrimidine (allopurinol). Biochemical Pharmacology, 22(8), 957-968.
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A Senior Application Scientist's Guide to the Structural Analysis of 4-Bromo-2-ethoxypyrimidine Reaction Products

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pyrimidine scaffold remains a cornerstone for the development of novel therapeutics. Its prevalence in biologically active molecules necessitates a deep understanding of its functionalization. Among the plethora of pyrimidine-based building blocks, 4-Bromo-2-ethoxypyrimidine stands out as a versatile intermediate. Its strategic substitution at the C4 position opens avenues to a diverse range of molecular architectures. This guide provides a comparative analysis of the primary reaction products of 4-Bromo-2-ethoxypyrimidine, focusing on three critical transformations in the drug discovery arsenal: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution (SNAr).

As Senior Application Scientists, our goal is not merely to provide protocols but to impart a deeper understanding of the underlying chemical principles that govern these reactions. This guide is structured to explain the causality behind experimental choices, ensuring that the described methodologies are not just recipes but self-validating systems for robust and reproducible synthetic outcomes.

The Reactivity Landscape of 4-Bromo-2-ethoxypyrimidine

The reactivity of 4-Bromo-2-ethoxypyrimidine is dictated by the electronic nature of the pyrimidine ring and the identity of the halogen. The pyrimidine ring is inherently electron-deficient due to the presence of two nitrogen atoms. This electronic characteristic makes the C4 position, where the bromine atom is located, highly susceptible to nucleophilic attack and oxidative addition by a palladium catalyst.

In the realm of palladium-catalyzed cross-coupling reactions, the reactivity of halopyrimidines is generally governed by two key factors: the strength of the carbon-halogen bond and the position of the halogen on the ring. The accepted order of reactivity for halogens is I > Br > Cl > F, a trend that correlates inversely with the carbon-halogen bond dissociation energy. This makes the oxidative addition of the palladium catalyst to the C-Br bond in 4-Bromo-2-ethoxypyrimidine a favorable process. Furthermore, the C4 and C6 positions on the pyrimidine ring are the most electron-deficient and, therefore, the most reactive sites for cross-coupling reactions, followed by the C2 position, with the C5 position being the least reactive.

I. Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a powerful and widely utilized method for the formation of carbon-carbon bonds, offering mild reaction conditions and a broad tolerance of functional groups.

Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to involve three key steps:

• Oxidative Addition: A Pd(0) species inserts into the C-Br bond of 4-Bromo-2-ethoxypyrimidine to form a Pd(II) complex.

• Transmetalation: The organic group from an organoboron species (typically a boronic acid or ester) is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.

• Reductive Elimination: The two organic partners on the palladium complex couple, forming the desired C-C bond and regenerating the Pd(0) catalyst.

Suzuki-Miyaura Catalytic Cycle

Comparative Performance of Suzuki-Miyaura Coupling Conditions

The success of a Suzuki-Miyaura coupling hinges on the careful selection of the catalyst, base, and solvent. Below is a comparative table of typical conditions for the coupling of halopyrimidines with arylboronic acids, which can be adapted for 4-Bromo-2-ethoxypyrimidine.

Catalyst (mol%)	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Pd(PPh₃)₄ (5)	K₃PO₄	1,4-Dioxane/H₂O	70-80	Moderate to Good	[1]
Pd(dppf)Cl₂ (3)	K₂CO₃	1,4-Dioxane/H₂O	100	Good to Excellent	[2]
Pd(OAc)₂/PPh₃ (3)	Na₂CO₃	Toluene/H₂O	90	Good	[3]
Pd(PPh₃)₄ (0.5)	K₂CO₃	1,4-Dioxane/H₂O (4:1)	100 (Microwave)	Excellent	[4]

Note: Yields are generalized from reactions with similar substrates and may vary for 4-Bromo-2-ethoxypyrimidine.

Field-Proven Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a robust starting point for the synthesis of 4-aryl-2-ethoxypyrimidines.

Materials:

• 4-Bromo-2-ethoxypyrimidine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (3 mol%)

• K₂CO₃ (2.0 equiv)

• 1,4-Dioxane and Water (4:1 v/v), degassed

• Schlenk flask and magnetic stirrer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-2-ethoxypyrimidine, the arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Evacuate and backfill the flask with inert gas three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

II. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, providing a versatile and efficient method for the formation of C-N bonds from aryl halides.[5]

Mechanistic Insights

The catalytic cycle for the Buchwald-Hartwig amination is similar in principle to the Suzuki-Miyaura coupling, involving oxidative addition, but differs in the subsequent steps:

• Oxidative Addition: A Pd(0) complex undergoes oxidative addition to the C-Br bond of 4-Bromo-2-ethoxypyrimidine.

• Amine Coordination and Deprotonation: An amine coordinates to the Pd(II) center, followed by deprotonation by a base to form a palladium-amido complex.

• Reductive Elimination: The aryl and amino groups are eliminated from the palladium center, forming the desired C-N bond and regenerating the Pd(0) catalyst.

The choice of a bulky, electron-rich phosphine ligand is crucial for promoting the reductive elimination step, which is often rate-limiting.[6]

Buchwald-Hartwig Amination Workflow

Comparative Analysis of Buchwald-Hartwig Amination Conditions

The efficiency of the Buchwald-Hartwig amination is highly dependent on the combination of the palladium precursor, ligand, and base. Below is a comparison of common catalytic systems.

Palladium Precursor (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Pd₂(dba)₃ (2)	Xantphos (4)	NaOtBu	Toluene	110	Good to Excellent	[3]
Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	Toluene	100	Good	[6]
[Pd(allyl)Cl]₂ (1)	t-BuXPhos (4)	t-BuOLi	Toluene	100	>95 (conversion)	[6]
"Xantphos Pd G3" (5)	-	DBU	MeCN/PhMe	140 (flow)	Good	[7]

Note: Yields are generalized from reactions with similar substrates and may vary for 4-Bromo-2-ethoxypyrimidine.

Field-Proven Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a reliable method for the synthesis of 4-amino-2-ethoxypyrimidines.

Materials:

• 4-Bromo-2-ethoxypyrimidine (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• Xantphos (4 mol%)

• NaOtBu (1.4 equiv)

• Anhydrous, degassed toluene

• Schlenk tube and magnetic stirrer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃, Xantphos, and NaOtBu to a dry Schlenk tube.

• Add 4-Bromo-2-ethoxypyrimidine and the amine.

• Seal the tube, remove from the glovebox, and add degassed toluene via syringe.

• Heat the reaction mixture to 110 °C with stirring.

• Monitor the reaction by LC-MS.

• After completion, cool the reaction to room temperature.

• Quench the reaction carefully with saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate.

• Purify the residue by flash chromatography.

III. Nucleophilic Aromatic Substitution (SNAr): A Classic Approach

Nucleophilic aromatic substitution is a fundamental reaction for the functionalization of electron-deficient aromatic rings. For 4-Bromo-2-ethoxypyrimidine, the electron-withdrawing nature of the pyrimidine ring activates the C4 position for nucleophilic attack.

Mechanistic Rationale

The SNAr reaction typically proceeds through a two-step addition-elimination mechanism:

• Nucleophilic Attack: A nucleophile attacks the carbon atom bearing the bromine, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge in this intermediate can be delocalized onto the electronegative nitrogen atoms of the pyrimidine ring, which stabilizes the intermediate.

• Elimination of the Leaving Group: The leaving group (bromide) is expelled, restoring the aromaticity of the ring and yielding the substituted product.

The rate of SNAr is influenced by the nature of the nucleophile, the leaving group, and the solvent. Stronger nucleophiles and more polar aprotic solvents generally accelerate the reaction.

Key Relationships in S_NAr Reactions

Comparative Performance of Nucleophiles in SNAr

The outcome of SNAr reactions on 4-Bromo-2-ethoxypyrimidine will vary depending on the nucleophile and reaction conditions.

Nucleophile	Base	Solvent	Temperature (°C)	Expected Yield
Primary/Secondary Amine	K₂CO₃ or Et₃N	DMSO or NMP	100-150	Moderate to Good
Alkoxide (e.g., NaOEt)	-	EtOH	Reflux	Good
Thiolate (e.g., NaSPh)	-	DMF	80-100	Good to Excellent

Note: These are generalized conditions and yields based on the reactivity of similar halopyrimidines. Optimization is often required.

Field-Proven Experimental Protocol: SNAr with an Amine

This protocol outlines a general procedure for the amination of 4-Bromo-2-ethoxypyrimidine via SNAr.

Materials:

• 4-Bromo-2-ethoxypyrimidine (1.0 equiv)

• Amine (2.0 equiv)

• K₂CO₃ (2.0 equiv)

• Dimethyl sulfoxide (DMSO)

• Sealed reaction vial and magnetic stirrer

Procedure:

• To a sealed reaction vial, add 4-Bromo-2-ethoxypyrimidine, the amine, and K₂CO₃.

• Add DMSO to the vial.

• Seal the vial tightly and heat the reaction mixture to 120-140 °C with stirring.

• Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine to remove DMSO.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

Conclusion: A Strategic Choice of Reaction

The functionalization of 4-Bromo-2-ethoxypyrimidine is a critical step in the synthesis of a multitude of potential drug candidates. The choice between Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution depends on the desired final product and the specific synthetic strategy.

• Suzuki-Miyaura coupling is the premier choice for creating C-C bonds, offering a reliable path to 4-aryl-2-ethoxypyrimidines.

• Buchwald-Hartwig amination provides a highly efficient and general method for the synthesis of 4-amino-2-ethoxypyrimidines, with a wide range of compatible amine coupling partners.

• Nucleophilic aromatic substitution offers a classic and often cost-effective alternative for introducing heteroatom nucleophiles, particularly when palladium-catalyzed methods are not desirable or feasible.

A thorough understanding of the mechanisms and the key parameters governing each of these reactions empowers the medicinal chemist to make informed decisions, leading to the efficient and successful synthesis of novel pyrimidine-based compounds.

References

• Dolsak, A., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts, 11(4), 439. [Link]

• Talha, S. M., et al. (2019). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 24(15), 2795. [Link]

• Magano, J., & Dunetz, J. R. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(7), 1895-1956. [Link]

• Rueda-Espinosa, J., et al. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry, 101(10), 765-772. [Link]

• Hussain, M., et al. (2010). Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. Advanced Synthesis & Catalysis, 352(9), 1429-1433. [Link]

• Hussain, M., et al. (2010). ChemInform Abstract: Synthesis of Aryl-Substituted Pyrimidines by Site-Selective Suzuki-—Miyaura Cross-Coupling Reactions of 2,4,5,6-Tetrachloropyrimidine. ChemInform, 41(45). [Link]

• Grygorenko, O. O., et al. (2018). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Beilstein Journal of Organic Chemistry, 14, 2696-2704. [Link]

• El-Faham, A., et al. (2017). Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water. Scientific Reports, 7(1), 11626. [Link]

• Rueda-Espinosa, J., et al. (2023). Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids and esters. ChemRxiv. [Link]

• Hussain, M., et al. (2010). Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. Advanced Synthesis & Catalysis, 352(9), 1429-1433. [Link]

• Stanetty, P., & Hatzenbichler, B. (2011). Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids. Monatshefte für Chemie - Chemical Monthly, 142(10), 1037-1044. [Link]

• Jackson, O. D., et al. (2025). Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. The Journal of Organic Chemistry. [Link]

• Oble, J., & Poli, G. (2013). Reactivity of 4‐pyrimidyl Sulfonic Esters in Suzuki‐Miyaura Cross‐Coupling Reactions in Water Under Microwave Irradiation. European Journal of Organic Chemistry, 2013(28), 6331-6338. [Link]

• Jackson, O. D., & Sigman, M. S. (2023). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Accounts of Chemical Research, 56(1), 1-12. [Link]

• Garg, N. K. (2020). Palladium-catalyzed cross-couplings by C–O bond activation. Catalysis Science & Technology, 10(23), 7854-7871. [Link]

• Ghavtadze, N., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 18076-18087. [Link]

• Garcı́a-Losada, P., et al. (2024). Pallado-Catalyzed Cascade Synthesis of 2-Alkoxyquinolines from 1,3-Butadiynamides. Molecules, 29(15), 3433. [Link]

• Stack Exchange. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. [Link]

• Kashani, S. K., et al. (2021). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Zhang, W., et al. (2005). A highly efficient microwave-assisted suzuki coupling reaction of aryl perfluorooctylsulfonates with boronic acids. Organic Letters, 7(5), 741-744. [Link]

• Jackson, O. D., et al. (2025). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. [Link]

• Chen, Y., et al. (2021). Synthesis of 2-Aryl-4H-thiochromen-4-one Derivatives via a Cross-Coupling Reaction. ACS Omega, 6(21), 13867-13875. [Link]

• Hussain, M., et al. (2010). ChemInform Abstract: Synthesis of Aryl-Substituted Pyrimidines by Site-Selective Suzuki-—Miyaura Cross-Coupling Reactions of 2,4,5,6-Tetrachloropyrimidine. ChemInform, 41(45). [Link]

• El-Sawy, E. R., et al. (2018). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Molecules, 23(9), 2139. [Link]

• Come, B. R., et al. (2024). Development of a Buchwald-Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. Journal of Medicinal Chemistry. [Link]

• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534-1544. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 4-Bromo-2-ethoxypyrimidine: A Guide for Laboratory Professionals

The causality behind this analog-based approach is rooted in the predictable hazardous characteristics of halogenated organic compounds. The procedures outlined below are designed to be a self-validating system, ensuring that you are operating with a high degree of caution that respects the potential hazards of this chemical class.

Immediate Safety and Hazard Assessment

4-Bromo-2-ethoxypyrimidine, as a brominated heterocyclic compound, should be handled as a hazardous substance.[1] Based on data from similar compounds, it is prudent to assume it may cause skin irritation, serious eye irritation, and respiratory irritation, and may be harmful if swallowed.[2][3][4]

Personal Protective Equipment (PPE) is non-negotiable. Before beginning any procedure that involves handling or disposing of this compound, ensure you are wearing the following:

PPE Item	Specification	Rationale
Gloves	Chemical-resistant (e.g., nitrile or butyl rubber)	To prevent dermal absorption and skin irritation.[2][5]
Eye Protection	Safety glasses with side-shields or chemical goggles	To protect against splashes that can cause serious eye damage.[5][6]
Lab Coat	Standard laboratory coat with sleeves	To protect skin and clothing from contamination.[5]
Respiratory Protection	Work in a certified chemical fume hood	To avoid inhalation of potentially harmful vapors or aerosols.[3][4][7]

In the event of a spill, immediately clear the area and assess the situation. For minor spills, absorb the material with an inert substance like vermiculite or sand and place it in a designated hazardous waste container.[1][2] For larger spills, evacuate the laboratory and contact your institution's Environmental Health and Safety (EHS) department.[1]

Step-by-Step Disposal Protocol

The proper disposal of 4-Bromo-2-ethoxypyrimidine is a critical step in the laboratory workflow. Adherence to these procedures is essential for regulatory compliance and environmental stewardship.

Step 1: Waste Identification and Segregation

All materials that have come into contact with 4-Bromo-2-ethoxypyrimidine must be considered hazardous waste. This includes:

• The pure chemical compound

• Solutions containing the compound

• Contaminated labware (e.g., pipette tips, weighing boats, filter paper)

• Contaminated PPE (e.g., gloves)

This waste stream is categorized as a halogenated organic waste .[8] It is imperative that this waste is not mixed with non-halogenated, aqueous, or other incompatible waste streams to prevent dangerous reactions and to ensure proper final disposal.[8]

Step 2: Containerization

Collect all 4-Bromo-2-ethoxypyrimidine waste in a designated, properly sealed, and clearly labeled hazardous waste container.[1][9] The container must be made of a material compatible with halogenated organic compounds, typically a high-density polyethylene (HDPE) or glass container. Ensure the container is in good condition and has a secure, leak-proof lid.

Step 3: Labeling

Proper labeling is a cornerstone of safe waste management. The waste container must be clearly and legibly labeled with the following information:

• The words "Hazardous Waste"[1]

• The full chemical name: "4-Bromo-2-ethoxypyrimidine"

• The specific hazards associated with the waste (e.g., "Irritant," "Harmful if Swallowed")

• The date of accumulation

• The name of the principal investigator or laboratory group

Step 4: Storage

Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within your laboratory. This area should be:

• Well-ventilated[9]

• Away from heat sources and direct sunlight

• Segregated from incompatible chemicals

• Under the control of laboratory personnel

Step 5: Final Disposal

Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.[10] Do not attempt to dispose of this chemical down the drain or in the regular trash.[7] Professional hazardous waste disposal companies will handle the final treatment, which for halogenated organic waste, typically involves incineration at a regulated facility.[8][11]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of 4-Bromo-2-ethoxypyrimidine and associated waste.

Caption: Disposal workflow for 4-Bromo-2-ethoxypyrimidine.

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures immediately and seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.[2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[2]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[2]

Always have the Safety Data Sheet (or this guide, in its absence) of the chemical on hand when seeking medical advice.

By adhering to these detailed procedures, you are not only ensuring your own safety and that of your colleagues but also contributing to a culture of responsible and sustainable scientific research.

References

• Apollo Scientific. (2023, July 4). Safety Data Sheet: 4-Bromo-2-(difluoromethoxy)pyridine.
• Cayman Chemical. (2025, August 19). Safety Data Sheet: 5-bromo-2-chloro-4-Methoxypyrimidine.
• Thermo Fisher Scientific. (2025, September 22). Safety Data Sheet: 5-Bromo-2-hydroxypyrimidine.
• Fisher Scientific. (2011, May 6). Safety Data Sheet: 4-Bromo-2-fluoropyridine.

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.

• Occupational Safety and Health Administration. (n.d.). Guidance For Hazard Determination. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories.
• de Jourdan, B. P., Hanson, M. L., Muir, D. C., & Solomon, K. R. (2014). Environmental fate of three novel brominated flame retardants in aquatic mesocosms. Environmental toxicology and chemistry, 33(4), 855–864.
• ICL Industrial Products. (n.d.). Bromine Safety Handbook.
• Aminabee, S., Rao, A. L., Alimunnisa, Shabana, B., Vani, V. B. N., Shakira, A., & Joshi. (2023). PHARMACEUTICAL WASTE MANAGEMENT.
• Kim, M., Guerra, P., Alaee, M., & Smyth, S. A. (2014). Occurrence and fate of four novel brominated flame retardants in wastewater treatment plants.
• Dar, M. A., Wani, S. U. D., & Ganaie, D. A. (2022). Environmental Fate, Exposure and Toxicity of New Emerging Pollutant: Tetrabromobisphenol A.

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• van der Pijl, F., van der Vlugt, T. J. H., & Noël, T. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Molecules (Basel, Switzerland), 24(11), 2132.

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Personal protective equipment for handling 4-Bromo-2-ethoxypyrimidine

As a Senior Application Scientist, it is my priority to ensure that you can work with our products not only effectively but, most importantly, safely. This guide provides comprehensive safety and handling protocols for 4-Bromo-2-ethoxypyrimidine, a halogenated pyrimidine derivative. While this compound is a valuable building block in synthetic chemistry, particularly in the development of novel therapeutics, its structural similarity to other halogenated pyrimidines suggests a need for careful handling.[1] This document is designed to provide you with the essential information to manage this chemical responsibly from receipt to disposal.

Understanding the Hazard Profile

Inferred Hazard Classifications

Hazard Statement	Classification	Rationale
Skin Corrosion/Irritation	Category 1B / 2	Analogues cause skin irritation or severe burns.[2][3][4]
Serious Eye Damage/Irritation	Category 1 / 2A	Analogues cause serious eye irritation or damage.[2][3][4]
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	Halogenated pyrimidines can be harmful if swallowed, in contact with skin, or inhaled.[5][6]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[3][5]

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE strategy is non-negotiable when handling 4-Bromo-2-ethoxypyrimidine. The following table outlines the minimum required PPE, with explanations rooted in the precautionary principle derived from data on similar compounds.

PPE Component	Specification	Justification
Hand Protection	Nitrile gloves (double-gloving recommended)	To prevent skin contact. Nitrile offers good resistance to a range of chemicals.[7][8] Double-gloving is a best practice when handling potentially hazardous materials.[9]
Eye and Face Protection	Chemical splash goggles and a face shield	To protect against splashes and aerosols.[10] A face shield should be worn in conjunction with goggles, especially when handling larger quantities or during procedures with a high splash potential.[10]
Body Protection	Chemical-resistant lab coat	To protect skin and personal clothing from contamination.[7]
Respiratory Protection	Use in a certified chemical fume hood	To prevent inhalation of dust or vapors.[2][11] If work outside a fume hood is unavoidable, a NIOSH-approved respirator (e.g., N95) may be necessary, which requires enrollment in a respiratory protection program.[7][12]

Operational Plan: From Benchtop to Waste

A systematic approach to handling 4-Bromo-2-ethoxypyrimidine will minimize the risk of exposure. The following workflow diagram and procedural steps provide a clear guide for safe handling.

Safe Handling Workflow for 4-Bromo-2-ethoxypyrimidine

Step-by-Step Handling Protocol:

• Preparation:

  • Always don the full required PPE before entering the designated work area.[7]

  • Conduct all manipulations of solid and dissolved 4-Bromo-2-ethoxypyrimidine within a certified chemical fume hood to minimize inhalation exposure.[2][11]

  • When weighing the solid, use a disposable weigh boat and handle it with care to avoid generating dust.[11]

  • Prepare solutions in appropriate, clearly labeled glassware.

• During Reaction:

  • Ensure all reaction vessels are securely clamped and that any heating or stirring apparatus is functioning correctly.

  • Add reagents slowly and in a controlled manner to avoid splashing or exothermic reactions.

  • Continuously monitor the reaction for any unexpected changes.

• Work-up and Decontamination:

  • After the reaction is complete, quench it carefully according to your established protocol.

  • During aqueous work-up and extractions, be mindful of potential pressure buildup in separatory funnels.

  • Immediately decontaminate all glassware that has been in contact with 4-Bromo-2-ethoxypyrimidine.

Spill Management and First Aid

In Case of a Spill:

• Small Spills (in a fume hood):

  • Ensure you are wearing appropriate PPE.

  • Absorb the spill with an inert material (e.g., vermiculite, sand).

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[13]

  • Clean the spill area with a suitable solvent, followed by soap and water.[7]

• Large Spills (or any spill outside a fume hood):

  • Evacuate the immediate area and alert your colleagues.

  • Restrict access to the area.[7]

  • Contact your institution's Environmental Health and Safety (EHS) department for guidance.

First Aid Measures:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[3] Remove contaminated clothing. Seek medical attention if irritation persists.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3]

• Inhalation: Move the person to fresh air.[3] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting.[2][4] Rinse mouth with water. Seek immediate medical attention.[6]

Disposal Plan: Responsible Waste Management

As a halogenated organic compound, 4-Bromo-2-ethoxypyrimidine and any materials contaminated with it must be disposed of as hazardous waste.[6]

• Waste Segregation:

  • All solid waste (e.g., contaminated weigh boats, gloves, absorbent materials) should be placed in a clearly labeled, sealed container for halogenated solid waste.

  • All liquid waste (e.g., reaction residues, solvent rinses) should be collected in a designated, properly labeled container for halogenated liquid waste. Do not mix with non-halogenated waste streams.

• Container Management:

  • The original product container must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol) before being disposed of as regular lab glass or plastic, in accordance with your institution's policies.[6] The rinsate must be collected as halogenated liquid waste.[6]

• EHS Coordination:

  • All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office.[6] Ensure all waste containers are properly labeled with the full chemical name and associated hazards.

By adhering to these guidelines, you can confidently and safely incorporate 4-Bromo-2-ethoxypyrimidine into your research endeavors. Always prioritize safety and consult your institution's specific safety protocols.

References

• Cayman Chemical. (2025, August 19). Safety Data Sheet: 5-bromo-2-chloro-4-Methoxypyrimidine.
• Fisher Scientific. (2025, December 19). Safety Data Sheet: 5-Bromo-2,4-dichloropyrimidine.
• Thermo Fisher Scientific. (2025, September 22).
• Acros PharmaTech Limited. (2018, August 20). Safety Data Sheet: 2-(2-bromopyridin-4-yl)-propan-2-ol.
• Thermo Fisher Scientific. (2025, September 16). Safety Data Sheet: 5-Bromo-2,4-dichloropyrimidine.
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• ChemicalBook.

• Dartmouth Environmental Health and Safety. Personal Protective Equipment in Chemistry. Available at: [Link]

• MDPI. (2023). Antibiofilm Activities of Halogenated Pyrimidines Against Enterohemorrhagic Escherichia coli O157:H7. Available at: [Link]

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• GERPAC. (2011). Personal protective equipment for preparing toxic drugs.
• Apollo Scientific. (2023, July 4). Safety Data Sheet: 4-Bromo-2-(difluoromethoxy)pyridine.
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• National Institutes of Health. (2022, July 22). Halogenated Pyrrolopyrimidines with Low MIC on Staphylococcus aureus and Synergistic Effects with an Antimicrobial Peptide.
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• University of Wyoming. Chemical Process SOP Example: 5-bromo-2-deoxyuridine (BrdU).
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